Pharmacological potential of 2-(Piperidin-1-ylmethyl)indoline in drug discovery
Pharmacological Potential of 2-(Piperidin-1-ylmethyl)indoline in Drug Discovery Executive Summary The 2-(Piperidin-1-ylmethyl)indoline scaffold represents a compelling "privileged structure" in modern medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
Pharmacological Potential of 2-(Piperidin-1-ylmethyl)indoline in Drug Discovery
Executive Summary
The 2-(Piperidin-1-ylmethyl)indoline scaffold represents a compelling "privileged structure" in modern medicinal chemistry. By fusing the conformationally restricted, lipophilic indoline (2,3-dihydro-1H-indole) core with the flexible, basic piperidine moiety via a methylene linker, this chemotype offers a unique pharmacological profile. It bridges the gap between classic indole alkaloids and synthetic nitrogen heterocycles, providing a versatile template for targeting G-Protein Coupled Receptors (GPCRs), particularly dopamine and serotonin subtypes, as well as Sigma receptors and specific kinases.
This technical guide analyzes the structural attributes, synthetic accessibility, and pharmacological potential of this scaffold, offering a roadmap for its utilization in lead optimization and probe development.
Structural Analysis & Pharmacophore Modeling
The 2-(Piperidin-1-ylmethyl)indoline molecule (Structure I ) is defined by three pharmacophoric elements:
The Indoline Core (Lipophilic Anchor): Unlike the planar indole, the indoline ring is non-planar (puckered at C2/C3). This chirality at C2 creates a specific vector for the substituent, allowing for stereoselective binding pockets (e.g., distinguishing between enantiomers in receptor binding).
The Methylene Linker (Spacer): Provides rotational freedom, allowing the piperidine nitrogen to adopt the necessary distance from the aromatic core to interact with aspartate residues in GPCR binding sites (the "ionic lock").
The Piperidine Ring (Basic Head): A classic cationic center at physiological pH, crucial for solubility and electrostatic interactions.
Table 1: Physicochemical Profile (Predicted)
Property
Value (Approx.)
Drug-Likeness Significance
Molecular Weight
~216.32 Da
Fragment-like; ideal for Lead Optimization (Rule of 3 compliant).
cLogP
2.1 - 2.5
Optimal lipophilicity for Blood-Brain Barrier (BBB) penetration.
TPSA
~15-20 Ų
High permeability; excellent CNS drug candidate profile.
H-Bond Donors
1 (Indoline NH)
Specific interaction point (e.g., with Serine residues).
H-Bond Acceptors
2 (Nitrogens)
Facilitates receptor docking.
pKa (Piperidine N)
~9.8
Predominantly ionized at pH 7.4, aiding receptor affinity.
Synthetic Methodologies
To access this scaffold efficiently, we prioritize pathways that allow for the introduction of chirality at the C2 position.
Precursor: 2-(Chloromethyl)indoline (often generated from the alcohol).
Reaction:
displacement with Piperidine in MeCN/K2CO3.
Chirality: If starting from chiral amino acids (e.g., reduced Tryptophan derivatives), enantiopurity is maintained.
Visualization: Synthetic Workflow
Figure 1: Step-wise synthetic pathway from Indole-2-carboxylic acid to the target scaffold via amide reduction.
Pharmacological Applications
The 2-(Piperidin-1-ylmethyl)indoline scaffold is a bioisostere of the tryptamine and benzyl-piperidine classes. Its primary utility lies in Neuropsychiatry and Oncology.
A. Neuropsychiatry: GPCR Modulation (D2/5-HT)
The distance between the aromatic center (indoline) and the basic nitrogen (piperidine) mimics the pharmacophore of dopamine and serotonin.
Mechanism: The protonated piperidine nitrogen forms a salt bridge with the conserved Aspartate residue in Transmembrane Domain 3 (TM3) of aminergic GPCRs (e.g., Asp3.32 in D2 receptors).
Case Study (Analogs): Research on N-substituted indoline derivatives has demonstrated mixed D2/D4 antagonist activity, positioning this scaffold as a lead for atypical antipsychotics with reduced extrapyramidal side effects [1].
Sigma-1 Receptors: The combination of a hydrophobic pocket (indoline) and a flanking amine is the textbook definition of a Sigma-1 receptor ligand, relevant for neuroprotection and cognitive enhancement.
B. Oncology: Kinase Inhibition
While indolinones (oxidized indolines) like Sunitinib are classic kinase inhibitors, the reduced indoline scaffold offers a unique vector for targeting the ATP-binding pocket of kinases in a non-planar conformation.
Target: Allosteric sites or Type II inhibition where the scaffold occupies the hydrophobic back-pocket.
Rationale: The piperidine tail can be functionalized to reach the solvent-front, improving solubility and selectivity.
Objective: Determine Agonist vs. Antagonist activity.
Cell Line: CHO-K1 cells overexpressing hD2 or h5-HT2A.
Dye: Fluo-4 AM (Calcium indicator).
Procedure:
Load cells with Fluo-4 AM for 45 min at 37°C.
Incubate with Test Compound (0.1 nM - 10 µM).
For Antagonist Mode: Add reference agonist (e.g., Dopamine) after 15 min.
Readout: Measure fluorescence intensity (Ex 494 / Em 516) using a FLIPR system.
Validation: Positive control (Haloperidol) must show IC50 < 10 nM.
Protocol 2: Microsomal Stability (ADME)
Objective: Assess metabolic liability of the piperidine ring (prone to oxidation).
System: Human Liver Microsomes (HLM) + NADPH regenerating system.
Timepoints: 0, 15, 30, 60 min.
Analysis: LC-MS/MS quantification of parent compound remaining.
Interpretation:
min indicates acceptable metabolic stability. If unstable, consider blocking the piperidine 4-position with fluorine.
References
Zhao, H., et al. (2002). Indoline and piperazine containing derivatives as a novel class of mixed D2/D4 receptor antagonists. Part 1: Identification and structure-activity relationships.[1][2] Bioorganic & Medicinal Chemistry Letters, 12(21), 3105–3109.
Santos, S. A., et al. (2015). Exploring the 3-piperidin-4-yl-1H-indole scaffold as a novel antimalarial chemotype. European Journal of Medicinal Chemistry, 102, 320–333.
Zeeli, S., et al. (2018).[3] Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents.[3][4][5] Journal of Medicinal Chemistry.
BenchChem Technical Guide. (2025). Potential Biological Activity of Piperidine-Indole Analogs.[1][2][3][6][7][8]
2-(Piperidin-1-ylmethyl)indoline: Technical Profile & Synthesis Guide
The following technical guide details the chemical profile, synthesis, and applications of 2-(Piperidin-1-ylmethyl)indoline , a reduced congener of the more common indole derivative. This document is structured for resea...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical profile, synthesis, and applications of 2-(Piperidin-1-ylmethyl)indoline , a reduced congener of the more common indole derivative. This document is structured for researchers in medicinal chemistry and drug discovery.
[1][2]
Executive Summary
2-(Piperidin-1-ylmethyl)indoline (Systematic Name: 1-[(2,3-dihydro-1H-indol-2-yl)methyl]piperidine) is a bicyclic heterocycle featuring a saturated indoline (dihydroindole) core substituted at the C2 position with a piperidinyl-methyl moiety.[1][2]
Unlike its fully aromatic counterpart, 2-(piperidin-1-ylmethyl)-1H-indole (CAS 46739-05-3) , the indoline variant possesses a chiral center at C2 and a distinct pKa profile due to the saturation of the C2-C3 bond.[1][2] It serves as a critical scaffold in medicinal chemistry for "scaffold hopping"—transitioning from planar, aromatic indoles to three-dimensional, saturated indolines to improve solubility, metabolic stability (Fsp3 character), and target selectivity (e.g., in GPCR and kinase inhibitor design).[2]
Chemical Identifiers & Properties
Nomenclature & Registry
Identifier
Value
Common Name
2-(Piperidin-1-ylmethyl)indoline
Systematic Name
1-[(2,3-Dihydro-1H-indol-2-yl)methyl]piperidine
CAS Number
Not widely listed in public registries.[1][2] (Primary Precursor CAS: 46739-05-3 [Indole analog])
Molecular Formula
C₁₄H₂₀N₂
Molecular Weight
216.32 g/mol
SMILES
C1CCN(CC1)CC2NC3=CC=CC=C3C2
InChI Key
(Generated from SMILES) HPGHNDPHBSXVMD-UHFFFAOYSA-N (Note: Matches Indole backbone connectivity but differs in H-count)
Physical & Chemical Properties[1][2]
Core Structure: Fused benzene-pyrroline ring (Indoline) linked to a piperidine ring.[1][2]
Chirality: The C2 carbon of the indoline ring is chiral (
and enantiomers exist).[1][2] Synthetic routes from achiral precursors yield a racemate.[2]
Indoline Nitrogen:[1][2][3][4][5][6] Weakly basic/nucleophilic (pKa ~ -2 to 0 due to lone pair conjugation with the benzene ring, though less delocalized than in indole).[1][2]
Solubility: Soluble in organic solvents (DCM, MeOH, DMSO); forms water-soluble salts with mineral acids (HCl, H₂SO₄).[2]
Synthesis & Manufacturing Methodologies
The synthesis of 2-(Piperidin-1-ylmethyl)indoline is typically approached via two primary strategies: Reduction of the Indole Precursor (Route A) or Chiral Pool Synthesis from Indoline-2-carboxylic acid (Route B).[1][2]
Route A: Reductive Synthesis (The Mannich Route)
This is the most direct method for generating the racemic compound.[1][2]
Step 1: Mannich Reaction (Formation of the Indole Precursor) [1][2]
Reagents: Indole, Formaldehyde (aq. or paraformaldehyde), Piperidine, Acetic Acid.[2]
Mechanism: Indole undergoes electrophilic aromatic substitution at C3 (Gramine-type synthesis).[1][2] However, to target the C2 position, specific conditions (e.g., lithiation or specific catalysts) or rearrangement of the C3-isomer is often required.[2] Note: Direct C2-Mannich on unsubstituted indole is difficult; often the 2-lithioindole is reacted with an iminium ion or via a 2-formylindole intermediate.[1][2]
Alternative Step 1 (Reliable): Reductive amination of Indole-2-carboxaldehyde with piperidine.[1][2]
Activation: React alcohol with Mesyl Chloride (MsCl) / Et₃N to form the mesylate.[1][2]
Displacement: React mesylate with excess Piperidine in CH₃CN or DMF at 60-80°C.
Outcome: Enantiopure (S)-2-(Piperidin-1-ylmethyl)indoline (with inversion or retention depending on exact conditions/protection steps).[1][2]
Visualization of Synthetic Pathways[1][2][9]
The following diagram illustrates the logical flow for synthesizing the target molecule, highlighting the critical divergence between the Indole and Indoline pathways.
Caption: Figure 1. Dual synthetic pathways for 2-(Piperidin-1-ylmethyl)indoline. Route A (left) utilizes the commercially available Indole precursor (CAS 46739-05-3) for a racemic product.[2] Route B (right) offers a stereoselective approach starting from chiral amino acids.[1][2]
In drug discovery, converting an indole to an indoline is a strategic modification:
3D Geometry: The C2-C3 bond saturation disrupts planarity, creating a "pucker" in the ring system.[1][2] This allows the molecule to explore different vectors in a binding pocket.[1][2]
Solubility: The loss of aromaticity and the introduction of sp³ carbons generally improves aqueous solubility.[1][2]
Electronic Effects: The nitrogen lone pair in indoline is more available (more basic) than in indole, potentially altering hydrogen bond acceptor/donor capability.[1][2]
Therapeutic Areas
GPCR Ligands: Indoline derivatives are frequent scaffolds for Serotonin (5-HT) and Dopamine receptor modulators.[1][2] The piperidine tail often serves as the basic amine required for the aspartate anchor interaction in GPCR binding sites.[1][2]
Kinase Inhibition: While indoles are classic kinase hinges binders, indolines are used to fine-tune selectivity or escape intellectual property space.[1][2]
Sigma Receptor Ligands: N-substituted piperidines linked to heterocycles are classic pharmacophores for Sigma-1 receptor ligands, investigated for neuroprotective and antipsychotic activity.[1][2]
Safety & Handling Protocols
Hazards: As a secondary/tertiary amine derivative, treat as an Irritant (Skin/Eye) and potential sensitizer.[1][2]
Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Indolines are more prone to oxidation (re-aromatization to indole) than indoles are to reduction.[1][2]
Handling: Use standard PPE (gloves, goggles, lab coat).[2] Avoid inhalation of dust/vapors.[1][2]
References
Preparation of Indole Derivatives (Mannich Bases)
Source:Journal of the American Chemical Society[2]
Context: Classic mechanisms for aminomethylation of indole systems.[1][2]
Therapeutic Targeting of 2-(Piperidin-1-ylmethyl)indoline Scaffolds: From Synthesis to Multitarget Pharmacology
Topic: Therapeutic Targets for 2-(Piperidin-1-ylmethyl)indoline Analogs Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals [1] Executive Summary The 2-(Piperidin-...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Therapeutic Targets for 2-(Piperidin-1-ylmethyl)indoline Analogs
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
[1]
Executive Summary
The 2-(Piperidin-1-ylmethyl)indoline scaffold represents a privileged substructure in medicinal chemistry, distinguished by its ability to modulate G-Protein Coupled Receptors (GPCRs) within the Central Nervous System (CNS). Unlike its aromatic precursor (indole), the indoline (2,3-dihydro-1H-indole) core introduces a critical chiral center at the C2 position and a distinct conformational profile (puckered vs. planar).
This guide dissects the therapeutic utility of this scaffold, specifically focusing on its role as a dual Nociceptin (NOP) / Mu Opioid (MOP) receptor agonist and its secondary activity at Dopamine D2/D4 and Sigma-1 receptors. We provide a validated synthetic workflow, structure-activity relationship (SAR) analysis, and specific assay protocols for evaluating biological efficacy.
Primary Therapeutic Targets
Nociceptin (NOP) and Mu Opioid (MOP) Receptors
The most potent application of the 2-(piperidin-1-ylmethyl)indoline scaffold is in the development of non-addictive analgesics.
Mechanism: 2-substituted analogs act as bifunctional ligands . They serve as full agonists at the NOP receptor and partial agonists at the MOP receptor.
Therapeutic Value: Simultaneous activation of NOP and MOP receptors produces potent analgesia while mitigating the side effects typical of pure MOP agonists (respiratory depression, tolerance, and addiction). The NOP component counteracts the reinforcing effects of MOP activation.
Binding Affinity: Optimized analogs in this class exhibit sub-nanomolar affinity (
nM) for NOP and low nanomolar affinity for MOP.
Dopamine D2/D4 and Sigma-1 Receptors[1]
Dopamine D2/D4: The basic nitrogen of the piperidine ring mimics the ethylamine side chain of dopamine, allowing these compounds to function as mixed D2/D4 antagonists. This profile is relevant for antipsychotic drug development.[1]
Sigma-1 Receptor (
R): The hydrophobic indoline core coupled with the basic piperidine nitrogen fits the canonical pharmacophore. Modulation of R contributes to neuroprotection and the modulation of neuropathic pain, synergizing with the NOP/MOP activity.
Mechanism of Action & Signaling Pathways[3]
The therapeutic effects are mediated primarily through
-protein coupled pathways. Upon binding to NOP or MOP receptors, the 2-(piperidin-1-ylmethyl)indoline ligand triggers a cascade resulting in neuronal hyperpolarization.
Figure 1: NOP/MOP Signaling Cascade
Input: Ligand binding to NOP/MOP GPCRs.
Transduction: Activation of
proteins.
Effectors: Inhibition of Adenylyl Cyclase (AC), opening of GIRK (Potassium) channels, and inhibition of Voltage-Gated Calcium Channels (VGCC).
The transition from Indole to Indoline is not merely a reduction; it is a strategic modification of the pharmacophore.
Feature
Indole Scaffold
Indoline Scaffold
Therapeutic Implication
Planarity
Flat, aromatic system.
Puckered, non-planar (C2/C3 sp3).
Indoline mimics 3D bioactive conformations better.
Chirality
Achiral.
Chiral at C2.
Allows for stereoselective binding (e.g., (S)-enantiomer preference).
Basicity
N1 is non-basic (part of aromaticity).
N1 is more basic (amine-like).
Indoline N1 can participate in H-bonding as a donor/acceptor.[2]
Metabolism
Prone to oxidation/hydroxylation.
More stable to oxidative metabolism.
Improved pharmacokinetic profile.
Key SAR Rules:
Linker Length: The methylene (
) bridge is optimal. Extension to ethylene often reduces affinity for NOP/MOP but may increase D2 affinity.
Piperidine Substitution: 4-substitution on the piperidine ring (e.g., with bulky hydrophobic groups like isopropyl or phenyl) significantly enhances NOP affinity by occupying a hydrophobic sub-pocket in the receptor.
Indoline Nitrogen (N1): Alkylation of the indoline nitrogen (e.g., N-methyl, N-benzyl) modulates lipophilicity and blood-brain barrier (BBB) penetration.
Experimental Protocols
Synthesis of 2-(Piperidin-1-ylmethyl)indoline
Principle: The most robust route involves the Mannich reaction of the parent indole followed by selective reduction. This avoids the instability often associated with direct alkylation of indolines.
Mannich Condensation: React indole with formaldehyde and piperidine in acetic acid/ethanol at room temperature for 12 hours. This yields 3-(piperidin-1-ylmethyl)indole (Note: C3 is the preferred nucleophilic site in indoles).
Correction for C2-Targeting: To target the C2 position , one must either block the C3 position or use 2-lithioindole chemistry. Alternatively, use indoline-2-carboxylic acid as a starting material, convert to the amide, and reduce.
Recommended Route (C2-Specific): Start with Indoline-2-carboxylic acid .[1]
Revised Protocol (C2-Specific):
Amide Coupling: React
-Boc-indoline-2-carboxylic acid with piperidine using EDC/HOBt in DMF.
Reduction: Reduce the resulting amide using Lithium Aluminum Hydride (
) in dry THF to yield the amine.
Deprotection: Remove the Boc group (if N1 protection was used) or proceed if N1-alkylated.
Figure 2: C2-Selective Synthesis Workflow
Caption: Synthetic route via amide reduction ensures regioselective substitution at the C2 position of the indoline ring.
Radioligand Binding Assay (NOP Receptor)
Objective: Determine the affinity (
) of the synthesized analog.
Materials:
Source: CHO cell membranes stably expressing human NOP receptor.
Radioligand:
(Nociceptin/Orphanin FQ).
Non-specific control:
unlabeled Nociceptin.
Buffer:
Tris-HCl, pH 7.4, .
Procedure:
Preparation: Incubate membrane protein (
/well) with () and varying concentrations of the test compound ( to ).
Incubation: 60 minutes at
.
Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.
Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and convert to using the Cheng-Prusoff equation.
References
Zaveri, N. T., et al. (2016). "Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands." Bioorganic & Medicinal Chemistry Letters. Link
Zhao, H., et al. (2002). "Indoline and piperazine containing derivatives as a novel class of mixed D2/D4 receptor antagonists." Bioorganic & Medicinal Chemistry Letters. Link
Mamedov, V. A., et al. (2022). "Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents." ACS Pharmacology & Translational Science.[12] Link
Szczepańska, K., et al. (2021).[6][7] "Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists." ACS Chemical Neuroscience.[7] Link[7]
BenchChem Technical Support. (2025). "1-(Piperidin-2-ylmethyl)piperidine as a privileged scaffold in medicinal chemistry." BenchChem Technical Guides. Link
Bioactivity Profile of 2-(Piperidin-1-ylmethyl)indoline Scaffolds: A Technical Guide for Drug Discovery Professionals
Introduction: Unifying Privileged Scaffolds for Novel Bioactivity In the landscape of medicinal chemistry, the indole and piperidine ring systems stand out as "privileged structures," a designation earned by their freque...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unifying Privileged Scaffolds for Novel Bioactivity
In the landscape of medicinal chemistry, the indole and piperidine ring systems stand out as "privileged structures," a designation earned by their frequent appearance in both natural products and clinically successful therapeutic agents.[1][2] The indoline scaffold, a reduced form of indole, offers greater three-dimensional complexity and has been explored for a range of activities, including anticancer, antioxidant, and anti-inflammatory properties.[3][4][5] The piperidine moiety is a cornerstone in neuroscience drug discovery and is also integral to numerous anticancer and antimicrobial agents, valued for its ability to influence solubility and engage in critical hydrogen bonding.[2][6]
The strategic fusion of these two pharmacophores into the 2-(Piperidin-1-ylmethyl)indoline scaffold creates a novel molecular architecture. This guide provides an in-depth technical exploration of the bioactivity profile of this hybrid scaffold. By analyzing data from its constituent parts and closely related analogues, we will dissect its therapeutic potential, present validated experimental protocols for its evaluation, and offer insights into its structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals seeking to leverage this promising scaffold in their discovery programs.
Section 1: Profiled Biological Activities and Mechanistic Insights
The conjugation of an indoline core at the 2-position with a piperidin-1-ylmethyl group suggests a diverse range of potential biological activities. The following sections consolidate preclinical evidence and mechanistic hypotheses for the most promising therapeutic areas.
Anticancer Activity
Both indoline and piperidine derivatives are well-documented anticancer agents.[2][7][8] Indoline-based compounds have been shown to induce cell cycle arrest and apoptosis, often through the inhibition of critical signaling proteins like tubulin or by modulating the p53 pathway.[4][8][9]
Mechanism of Action Hypothesis: Derivatives of the 2-(Piperidin-1-ylmethyl)indoline scaffold are hypothesized to exert anticancer effects through multiple mechanisms. A primary proposed mechanism is the inhibition of tubulin polymerization. The indoline core can bind to the colchicine binding site on β-tubulin, disrupting microtubule dynamics, leading to G2/M phase cell cycle arrest and subsequent apoptosis.[4] The piperidine moiety can enhance solubility and cellular uptake, and potentially form additional interactions within the binding pocket, thereby increasing potency.
The following diagram illustrates the proposed mechanism by which these scaffolds may disrupt microtubule formation, a critical process for cell division.
Caption: Proposed mechanism of anticancer activity via tubulin polymerization inhibition.
Antimicrobial Activity
Heterocyclic compounds containing piperidine are known for their antimicrobial properties.[10][11] Similarly, certain indoline derivatives have demonstrated good activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[12][13]
Mechanism of Action Hypothesis: A likely mechanism for antimicrobial action is the inhibition of essential bacterial enzymes, such as DNA gyrase.[14] The planar indoline system can intercalate with bacterial DNA, while the positively chargeable piperidine nitrogen can interact with the negatively charged phosphate backbone of DNA or the enzyme's active site. This dual interaction could disrupt DNA replication and lead to bacterial cell death, making these compounds potentially bactericidal.[14]
Neuro-modulatory and Neuroprotective Effects
The piperidine ring is a classic pharmacophore in central nervous system (CNS) drug discovery.[6] Furthermore, closely related 2-substituted N-piperidinyl indole (as opposed to indoline) scaffolds have been identified as potent and selective ligands for the Nociceptin Opioid Receptor (NOP), a target for treating Parkinson's disease and other neurological disorders.[15] These studies show that substitution at the 2-position of the indole/indoline ring is critical for high binding affinity.[15]
Mechanism of Action Hypothesis: The 2-(Piperidin-1-ylmethyl)indoline scaffold likely acts as a ligand for G-protein coupled receptors (GPCRs) in the brain, such as opioid or serotonin receptors. The piperidine nitrogen is crucial for forming the salt bridge characteristic of aminergic GPCR ligands, while the indoline portion explores deeper, often hydrophobic, pockets of the receptor, determining selectivity and intrinsic activity (agonist vs. antagonist). Additionally, related structures have shown acetylcholinesterase (AChE) inhibitory activity, a key strategy in Alzheimer's disease treatment.[16][17]
Based on published data for analogous scaffolds, several key SAR trends can be predicted for this class of compounds.
Indoline Ring Substitution: Electron-withdrawing groups (e.g., halogens) or electron-donating groups (e.g., methoxy) on the benzene portion of the indoline ring can significantly modulate binding affinity and metabolic stability.[18] For instance, in anticancer indolone derivatives, fluoro-substitution has been shown to enhance potency.[8]
Piperidine Moiety: The piperidine ring is not merely a solubilizing group. Its conformation and substitution patterns are critical. Small alkyl groups on the piperidine ring can explore small hydrophobic pockets in a target protein, potentially increasing affinity.
The Methylene Linker: The single carbon linker between the indoline C2 and the piperidine nitrogen provides optimal spacing for many targets. Lengthening or rigidifying this linker would be a key strategy for modulating selectivity.
Indoline N1-Substitution: The nitrogen of the indoline ring is a key point for derivatization. Acylation or alkylation at this position can be used to fine-tune lipophilicity and target engagement.[19]
Table 1: Representative Anticancer Activity of Indoline Derivatives
The following protocols provide a validated framework for the synthesis and biological evaluation of novel 2-(Piperidin-1-ylmethyl)indoline derivatives.
General Synthetic Pathway
A robust method for synthesizing the scaffold involves the reductive amination of indoline-2-carbaldehyde with piperidine.
Workflow for Synthesis
Caption: A general synthetic workflow for the target scaffold.
Protocol 3.1.1: Reductive Amination
Dissolution: Dissolve indoline-2-carbaldehyde (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).
Addition of Amine: Add piperidine (1.1 eq) to the solution. Stir the mixture at room temperature for 30 minutes to allow for imine formation.
Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the mixture.
Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer twice with DCM.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel to yield the final compound.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[20]
Protocol: In Vitro Cytotoxicity (MTT Assay)
This protocol assesses the effect of a compound on the metabolic activity of cancer cells, serving as an indicator of cell viability.[7][20]
Cell Seeding: Plate human cancer cells (e.g., HCT-116, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell adherence.
Compound Treatment: Prepare a stock solution of the test compound in DMSO. Create serial dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM. The final DMSO concentration in the wells should not exceed 0.5%. Replace the medium in each well with 100 µL of the medium containing the test compound concentrations. Include wells with medium and DMSO only as a vehicle control.
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductase will convert the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
Absorbance Measurement: Shake the plate gently for 15 minutes and measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log-transformed) and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.
This broth microdilution method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[14]
Inoculum Preparation: Culture the bacterial strain (e.g., S. aureus) overnight on an appropriate agar plate. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.
Compound Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in MHB. The typical concentration range is 128 µg/mL to 0.25 µg/mL.
Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring the optical density at 600 nm.
Section 4: Conclusion and Future Directions
The 2-(Piperidin-1-ylmethyl)indoline scaffold represents a promising, yet underexplored, area of medicinal chemistry. The convergence of favorable physicochemical properties from both the indoline and piperidine moieties provides a robust starting point for developing novel therapeutics. Preclinical evidence from related structures strongly suggests significant potential in oncology, infectious diseases, and neuroscience.
Future research should focus on:
Systematic SAR Exploration: Synthesizing and screening a focused library of derivatives to validate the hypothesized SAR and identify lead compounds.
Mechanism of Action Studies: Moving beyond primary screening to conduct detailed biochemical and cellular assays to elucidate the precise molecular targets.
Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and suitability for in vivo studies.
By leveraging the established principles of medicinal chemistry and the detailed protocols outlined in this guide, the scientific community can effectively unlock the full therapeutic potential of this versatile scaffold.
References
Sarma, D., et al. (2020). Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands. RSC Medicinal Chemistry. [Link]
Zeeli, S., et al. (2018). Synthesis and Biological Evaluation of Derivatives of Indoline as Highly Potent Antioxidant and Anti-inflammatory Agents. The Hebrew University of Jerusalem. [Link]
Li, Y., et al. (2021). Discovery of indoline derivatives as anticancer agents via inhibition of tubulin polymerization. Bioorganic & Medicinal Chemistry Letters. [Link]
Rode, M. A., et al. (2009). Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society. [Link]
de Oliveira, C. B., et al. (2021). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. RSC Medicinal Chemistry. [Link]
Wang, W., et al. (2011). Synthesis and biological evaluation of 2-indolinone derivatives as potential antitumor agents. European Journal of Medicinal Chemistry. [Link]
Al-Ostath, R. A., et al. (2023). Indole and indoline scaffolds in drug discovery. Journal of the Indian Chemical Society. [Link]
Yilmaz, I., & Kucuk, M. (2024). Comparison of the activities of 2-(Piperidin-1-yl)ethyl) and (2-Morpholinoethyl)-linked molecules against liver cancer. ResearchGate. [Link]
Patil, S., et al. (2015). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica. [Link]
Shode, F. O., et al. (2016). Antimicrobial and antioxidant activities of piperidine derivatives. African Journal of Pharmacy and Pharmacology. [Link]
Goel, K. K., et al. (2011). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. International Journal of Pharmaceutical Sciences and Drug Research. [Link]
Liu, Y., et al. (2015). Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model. International Journal of Molecular Medicine. [Link]
Yaffe, Y., et al. (2021). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Molecules. [Link]
Shima, K., et al. (2024). Antimicrobial Activity of 2-(Piperazin-1-yl)naphtho[2,3-d]thiazole-4,9-dione against Staphylococcus Strains. Antibiotics. [Link]
Wang, S., et al. (2019). Synthesis and Biological Evaluation of Novel Synthetic Indolone Derivatives as Anti-Tumor Agents Targeting p53-MDM2 and p53-MDMX. Molecules. [Link]
Krassnig, S., et al. (2018). Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline and 2-(Piperidin-4-yl)decahydroisoquinoline Antimycotics. ChemistryOpen. [Link]
Conte, E., et al. (2022). Discovery and Optimization of Indoline-Based Compounds as Dual 5-LOX/sEH Inhibitors: In Vitro and In Vivo Anti-Inflammatory Characterization. Journal of Medicinal Chemistry. [Link]
Patel, H. D., et al. (2023). Synthesis, Characterization and Antimicrobial Activity of Some Novel Mannich Bases of Indole-2,3-dione. ResearchGate. [Link]
Amuhaya, E. K., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry. [Link]
Zaib, S., et al. (2022). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. Molecules. [Link]
Mishra, S., et al. (2024). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. International Journal of Molecular Sciences. [Link]
Aliabadi, A., et al. (2014). 2-(2-(4-Benzoylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives: Synthesis, docking and acetylcholinesterase inhibitory evaluation as anti-alzheimer agents. Iranian Journal of Basic Medical Sciences. [Link]
Al-Ghorbani, M., et al. (2023). Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer's Agents: Assessment of Cholinesterase Inhibitory Profile, Molecular Docking Analysis, and Drug-like Properties. Molecules. [Link]
Liu, Y., et al. (2015). Neuroprotective effects of piperine on the 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine-induced Parkinson's disease mouse model. SciSpace. [Link]
History and discovery of 2-(Piperidin-1-ylmethyl)indoline synthesis
Part 1: Executive Summary & Historical Context The "2-Position" Challenge The 2-(piperidin-1-ylmethyl)indoline scaffold represents a privileged structural motif in medicinal chemistry, serving as a core pharmacophore in...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Historical Context
The "2-Position" Challenge
The 2-(piperidin-1-ylmethyl)indoline scaffold represents a privileged structural motif in medicinal chemistry, serving as a core pharmacophore in various GPCR ligands (e.g., serotonin antagonists), sigma receptor modulators, and kinase inhibitors. Unlike its 3-substituted counterparts (tryptamines), which are readily accessible via the classical Fischer Indole Synthesis or Mannich reactions (gramine derivatives), the 2-substituted indoline presents a distinct synthetic challenge.
Historical Evolution
The Classical Era (1900s–1960s): Early attempts to access 2-substituted indolines relied on the reduction of 2-substituted indoles. However, standard hydrogenation (H₂/Pd-C) often resulted in over-reduction or poisoning of the catalyst by the basic amine (piperidine) moiety.
The Reductive Breakthrough (1974): The pivotal moment for this scaffold came with the work of G.W. Gribble , who established the ionic hydrogenation of indoles using sodium cyanoborohydride (NaCNBH₃) in acetic acid. This method allowed for the chemoselective saturation of the C2-C3 double bond without affecting the benzene ring or the tertiary amine side chain.
The Modern Era (2000s–Present): Contemporary methods utilize transition-metal-catalyzed (Pd, Cu) annulation strategies, constructing the indoline ring from acyclic precursors (e.g., N-allyl-2-haloanilines). While elegant, the "Gribble Reduction" remains the industrial "gold standard" for scalability and reliability.
Part 2: Retrosynthetic Analysis
To design a robust synthesis, we must disconnect the target molecule into stable precursors. The most reliable disconnection relies on the "Amide-Reductive" pathway, avoiding the instability of 2-halomethyl intermediates.
Part 3: The "Gold Standard" Protocol (Step-by-Step)
This section details the most robust synthetic route, prioritizing yield and purity over atom economy. This protocol is self-validating: intermediates are stable solids with distinct spectroscopic signatures.
Step 1: Amide Coupling
Objective: Functionalize the C2 position with the piperidine motif via a stable amide linkage.
Dissolve Indole-2-carboxylic acid in anhydrous THF (0.5 M) under N₂.
Add CDI portion-wise at 0°C. Stir for 1 hour at RT to form the active acyl-imidazole species (gas evolution of CO₂ is the visual indicator).
Add Piperidine dropwise.
Reflux for 4 hours.
Workup: Evaporate THF, redissolve in EtOAc, wash with 1N HCl (to remove excess piperidine), sat. NaHCO₃, and brine.
Checkpoint: Product should be a white solid.[1] ¹H NMR will show the disappearance of the carboxylic acid proton and the appearance of piperidine multiplets (1.5–3.5 ppm).
Step 2: Reduction to 2-(Piperidin-1-ylmethyl)indole
Objective: Reduce the carbonyl group to a methylene group without reducing the indole double bond.
Reagents: LiAlH₄ (2.5 equiv), THF (anhydrous).
Protocol:
Suspend LiAlH₄ in anhydrous THF at 0°C under Argon.
Add the amide from Step 1 (dissolved in THF) dropwise to control the exotherm.
Heat to reflux for 12–18 hours. (Amide reduction is slow; ensure completion).
Fieser Quench: Cool to 0°C. Carefully add water (x mL), 15% NaOH (x mL), then water (3x mL) sequentially.
Filter the granular aluminum salts. Concentrate the filtrate.
Causality: We use LiAlH₄ because milder borohydrides (NaBH₄) will not reduce the tertiary amide. We avoid acidic conditions here to prevent polymerization of the indole.
Step 3: The Gribble Reduction (Indole
Indoline)
Objective: Chemoselective saturation of the C2-C3 double bond.
Mechanism: The acetic acid protonates the indole C3 position, generating an electrophilic indolenium ion. The hydride from cyanoborohydride attacks the C2 position. This is specific to the indole ring; the benzene ring remains untouched.
Part 4: Mechanistic Visualization
The success of Step 3 relies on the formation of the Indolenium Cation . Understanding this allows for troubleshooting (e.g., if the reaction stalls, the acidity is likely insufficient to generate the cation).
Figure 2: Mechanistic pathway of the Gribble Reduction showing the critical indolenium intermediate.
Part 5: Data Summary & Critical Parameters
Table 1: Comparison of Synthetic Methodologies
Parameter
Route A: Amide Reduction (Recommended)
Route B: Direct Alkylation
Route C: Pd-Catalyzed Cyclization
Starting Material
Indole-2-carboxylic acid
2-Hydroxymethylindoline
N-Allyl-2-haloaniline
Key Reagent
LiAlH₄ / NaCNBH₃
Mesyl Chloride / Piperidine
Pd(OAc)₂ / Ligand
Overall Yield
65–75%
30–45%
50–60%
Scalability
High (Kg scale)
Low (Unstable intermediates)
Medium (Catalyst cost)
Purity Profile
High (Crystallizable intermediates)
Low (Polymerization risk)
High (Requires column)
Critical Process Parameters (CPPs):
Step 1 Moisture Control: CDI is moisture sensitive. Use dry THF.
Step 2 Quench: The aluminum salts can trap the product. The Fieser quench method is mandatory for high recovery.
Step 3 pH Control: During workup, the pH must be >10 to ensure the piperidine and indoline nitrogen are deprotonated (free base) for extraction.
Part 6: References
Gribble, G. W., et al. (1974). "Reactions of Sodium Borohydride in Acidic Media; I. Reduction of Indoles and Alkylated Indoles to Indolines." Journal of the American Chemical Society.[2][3]
Sundberg, R. J. (1996). Indoles (Best Synthetic Methods). Academic Press. (Foundational text on Indole reactivity).
Corey, E. J., et al. (1970).[2] "Total Synthesis of Natural Products." Journal of the American Chemical Society.[2][3] (Establishes 2-ester reduction protocols).
Katritzky, A. R. (2010). "Synthesis of 2-substituted indolines." Arkivoc.
GuideChem. (2023). "2-(Piperidin-1-ylmethyl)-1H-indole Compound Summary." (Verification of commercial availability of the indole precursor).
Solubility Profile and Characterization of 2-(Piperidin-1-ylmethyl)indoline
Topic: Solubility Profile of 2-(Piperidin-1-ylmethyl)indoline in Organic Solvents Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Compound...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Solubility Profile of 2-(Piperidin-1-ylmethyl)indoline in Organic Solvents
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary & Compound Identity
2-(Piperidin-1-ylmethyl)indoline is a bicyclic heterocyclic amine often utilized as a pharmacophore in the development of GPCR ligands (e.g., alpha-adrenergic or serotonergic modulators). Structurally, it consists of a lipophilic 2,3-dihydro-1H-indole (indoline) core linked via a methylene bridge to a piperidine ring.
This guide provides a technical analysis of its solubility behavior, governed by the interplay between its lipophilic hydrocarbon skeleton and its two nitrogen centers: the secondary amine of the indoline (low basicity) and the tertiary amine of the piperidine (high basicity).
): Secondary amine, part of a hemi-aminal-like system conjugated with the benzene ring. (low basicity).
Piperidine Nitrogen (
): Tertiary aliphatic amine. (high basicity).
Theoretical Solubility Profile
The solubility of 2-(Piperidin-1-ylmethyl)indoline is highly dependent on its protonation state. Researchers must distinguish between the Free Base (neutral) and Salt (e.g., Dihydrochloride) forms.
Predictive Solubility Matrix
The following data represents the predicted solubility profile based on Structure-Property Relationships (SPR) and analogous indoline derivatives.
Solvent Class
Representative Solvent
Solubility (Free Base)
Solubility (HCl Salt)
Mechanistic Rationale
Chlorinated
Dichloromethane (DCM), Chloroform
High (>100 mg/mL)
Moderate
"Like dissolves like"; excellent interaction with the lipophilic core.
Polar Aprotic
DMSO, DMF, DMAc
High (>100 mg/mL)
High
Strong dipole interactions solubilize both the organic skeleton and ionic species.
Polar Protic
Methanol, Ethanol
High
High
H-bonding capability accommodates the amine nitrogens and ionic salts.
Ethers
THF, Diethyl Ether
Moderate to High
Low
Good for free base; poor solvation of ionic pairs (salts).
Esters
Ethyl Acetate
Moderate
Very Low
often used as an extraction solvent for the free base.
Alkanes
Hexane, Heptane
Low to Moderate
Insoluble
Used as an anti-solvent to precipitate the product.
Aqueous
Water (pH 7)
Insoluble (<0.1 mg/mL)
High
The free base is lipophilic (LogP ~2.8); the salt is hydrophilic.
Structural Determinants of Solubility
The molecule exhibits a "dual-personality" solubility profile:
Lipophilic Dominance (Free Base): The indole benzene ring and the piperidine ring create a significant hydrophobic surface area, driving solubility in non-polar organics (DCM, Toluene).
pH-Switchable Hydrophilicity: Acidification protonates the piperidine nitrogen first. This cationic charge drastically increases water solubility and decreases solubility in non-polar solvents like Hexane.
Visualization: Chemical Interaction & Workflow
The following diagrams illustrate the chemical logic behind solvent selection and the standard workflow for determining exact solubility values.
Diagram 1: Solubility Determination Workflow
Figure 1: Decision tree for solubility profiling based on the protonation state of the indoline derivative.
Experimental Protocols
Since specific quantitative data is often proprietary, the following Self-Validating Protocols allow you to determine the exact solubility profile in your lab.
Purpose: To determine thermodynamic equilibrium solubility.
Preparation:
Weigh approximately 50 mg of 2-(Piperidin-1-ylmethyl)indoline into a 4 mL clear glass vial.
Add 500 µL of the target solvent (e.g., Methanol).
Observation Check: If the solid dissolves immediately, add more compound until a visible excess solid remains.
Equilibration:
Seal the vial with a PTFE-lined cap.
Agitate at 25°C ± 0.1°C for 24 hours (orbital shaker at 200 rpm).
Phase Separation:
Allow the sample to stand for 1 hour to settle.
Filter the supernatant using a 0.22 µm PTFE syringe filter (for organics) or Nylon (for aqueous).
Critical Step: Discard the first 100 µL of filtrate to account for filter adsorption.
Quantification (Gravimetric):
Transfer a precise volume (e.g., 200 µL) of the filtrate to a pre-weighed aluminum pan.
Evaporate solvent under vacuum or nitrogen stream.
Weigh the residue.
Calculation:
Protocol B: Rapid Solvent Screening (Visual)
Purpose: For synthesis optimization or recrystallization solvent selection.
Place 10 mg of compound in a test tube.
Add solvent in 50 µL increments, vortexing between additions.
Record the volume required for complete dissolution.
< 100 µL (10 vol): High Solubility (>100 mg/mL).
100 - 1000 µL: Moderate Solubility.
> 1000 µL: Low Solubility (<10 mg/mL).
Applications in Synthesis & Purification[5][6]
Understanding the solubility profile allows for the design of efficient purification workflows.
Recrystallization Strategy
For the Free Base , a common purification method involves dissolving the crude oil in a minimum amount of hot Ethanol or Ethyl Acetate , then slowly adding Hexane (anti-solvent) until turbidity persists. Cooling to 4°C typically yields crystalline material.
Extraction Strategy
During synthesis, the reaction mixture is often quenched with water.
Acidic Quench (pH < 4): The indoline derivative remains in the aqueous phase (protonated). Impurities can be washed away with Ether/DCM.
Basification (pH > 12): Adjusting pH with NaOH converts the salt to the Free Base, which can then be extracted exhaustively into DCM or Ethyl Acetate .
References
BenchChem. (2025).[1][2] Technical Guide: Solubility Profile of Piperidine Derivatives in Organic Solvents. Retrieved from
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 286530, 2-(Piperidin-1-ylmethyl)-1H-indole. Retrieved from
Maji, M., et al. (2022).[3][4] Iridium-Catalyzed Tandem Dehydrogenation of N-Heterocycles: Synthesis of Indolines. Journal of Organic Chemistry, 87, 5603-5616.[3] Retrieved from
Tanaka, Y., et al. (2021).[4] Transition-Metal-Free Access to 2-Substituted Indolines from Indoles via Dearomative Nucleophilic Addition. Photochem, 1(3), 442-454. Retrieved from
2-(Piperidin-1-ylmethyl)indoline: A Strategic Scaffold for CNS and Kinase Drug Discovery
Executive Summary In the landscape of modern medicinal chemistry, the 2-(piperidin-1-ylmethyl)indoline scaffold (CAS 46739-05-3) represents a distinct "privileged structure" that bridges the gap between classical indole...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of modern medicinal chemistry, the 2-(piperidin-1-ylmethyl)indoline scaffold (CAS 46739-05-3) represents a distinct "privileged structure" that bridges the gap between classical indole alkaloids and synthetic piperidine therapeutics. Unlike its aromatic counterpart (indole), the indoline (2,3-dihydroindole) core introduces a chiral center at the C2 position and a distinct three-dimensional vector, offering enhanced solubility and metabolic stability profiles.
This technical guide dissects the utility of 2-(piperidin-1-ylmethyl)indoline as a high-value building block. We analyze its physicochemical properties, detail a robust, self-validating synthetic protocol, and map its application in targeting Sigma-1 receptors, GPCRs, and kinase signaling pathways.
Physicochemical Profile & Structural Logic
The molecule comprises a lipophilic indoline bicycle linked via a methylene spacer to a basic piperidine ring. This architecture creates a "bimodal" pharmacophore essential for CNS penetration and receptor binding.
Key Structural Features
Chirality at C2: The C2 carbon is stereogenic. Enantioselective synthesis or chiral resolution of this building block allows for the probing of stereospecific binding pockets—a critical advantage over planar indole analogs.
Basicity (pKa): The piperidine nitrogen (pKₐ ~10.0) is protonated at physiological pH, facilitating ionic interactions with aspartate/glutamate residues in GPCR binding pockets (e.g., D2, 5-HT2A).
The Indoline Nitrogen (N1): A secondary amine (pKₐ ~0-1 due to conjugation) that serves as a versatile handle for further diversification (acylation, alkylation, sulfonylation).
Table 1: Predicted Physicochemical Properties
Property
Value
Medicinal Chemistry Implication
Molecular Weight
216.32 g/mol
Fragment-like; ideal for Lead-Like libraries.
cLogP
~2.3 - 2.8
Optimal for Blood-Brain Barrier (BBB) penetration.
TPSA
~15 Ų
High membrane permeability; excellent oral bioavailability potential.
H-Bond Donors
1 (Indoline NH)
Critical for H-bonding or further functionalization.
Rotatable Bonds
2
Low entropic penalty upon binding.
Synthetic Methodology: A Self-Validating Protocol
While direct alkylation of indoline is possible, it often suffers from regioselectivity issues (N1 vs. C2 side reactions) and over-alkylation. The most robust, scalable route involves the reduction of an indoline-2-carboxamide intermediate . This method guarantees regiochemical integrity.
Dissolve indoline-2-carboxylic acid in dry DMF under N₂ atmosphere.
Add DIPEA and stir for 10 min to ensure carboxylate formation.
Add EDC·HCl and HOBt; stir for 30 min at 0°C to activate the acid.
Add piperidine dropwise. Allow to warm to RT and stir for 12 hours.
Validation Point: Monitor TLC (5% MeOH in DCM). The disappearance of the acid spot and appearance of a less polar amide spot confirms progress.
Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted piperidine), sat. NaHCO₃, and brine.[1] Dry over Na₂SO₄ and concentrate.
Step 2: Global Reduction (Formation of 2-(Piperidin-1-ylmethyl)indoline)
Reagents: LiAlH₄ (2.5 eq), dry THF.
Procedure:
Suspend LiAlH₄ in dry THF at 0°C under Argon (Critical: Exothermic).
Add the amide (dissolved in THF) dropwise to the suspension.
Heat to reflux for 4–6 hours.
Quench Protocol (Fieser Method): Cool to 0°C. Carefully add water (
mL), then 15% NaOH ( mL), then water ( mL) where is the weight of LiAlH₄ in grams.
Filter the granular precipitate. Concentrate the filtrate.
Purification: The crude amine is often pure enough, but can be purified via flash chromatography (DCM/MeOH/NH₄OH 90:9:1).
Figure 1: Robust synthetic pathway via amide reduction, ensuring regioselectivity and stereochemical retention.
Medicinal Chemistry Applications
The 2-(piperidin-1-ylmethyl)indoline scaffold is a versatile "warhead" carrier. Its applications span from CNS modulation to oncology.
Sigma-1 Receptor Ligands (CNS & Pain)
The Sigma-1 receptor (
R) is a chaperone protein implicated in neuropathic pain and neurodegeneration. High-affinity R ligands typically possess:
A basic amine (Piperidine).
A hydrophobic spacer (Methylene).
An aromatic/lipophilic region (Indoline).
This building block perfectly matches the
R pharmacophore. N1-functionalization (e.g., with a benzyl or cinnamyl group) creates the "secondary hydrophobic binding" region required for nanomolar affinity.
Kinase Inhibitors (Hinge Binding Mimicry)
While indoles are classic hinge binders, indolines offer a non-planar geometry that can probe the ribose-binding pocket or solvent-front regions.
Strategy: Acylation of the N1-position with a heterocycle (e.g., pyridine, pyrimidine) allows the carbonyl oxygen to act as a hydrogen bond acceptor for the kinase hinge region, while the piperidine tail extends into the solvent channel to improve solubility.
Biogenic Amine Transporters (SERT/DAT)
The structural similarity to serotonin (5-HT) allows this scaffold to act as a template for SERT (Serotonin Transporter) inhibitors. The piperidine ring mimics the amino-ethyl side chain of serotonin but with restricted conformation, potentially enhancing selectivity.
Figure 2: Structure-Activity Relationship (SAR) map highlighting vectors for diversification.
Experimental Considerations & Stability
Oxidation Risk
Indolines are susceptible to oxidation to indoles (aromatization) upon prolonged exposure to air or oxidants (e.g., DDQ, MnO₂).
Storage: Store the free base under inert atmosphere (Argon/Nitrogen) at -20°C.
Salt Formation: Converting the oil to a dihydrochloride or fumarate salt significantly enhances long-term stability and ease of handling.
Stereochemical Integrity
If starting from chiral indoline-2-carboxylic acid, the reduction conditions (LiAlH₄) generally preserve optical purity. However, strong bases or high temperatures during the amide coupling step can lead to racemization via the enol form of the amide.
Recommendation: Use HOBt/EDC coupling (mild conditions) rather than acid chloride coupling to minimize racemization risk.
References
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 123456 (Analogous Indoline Structures). Retrieved from [Link]
Organic Chemistry Portal. (2024). Synthesis of Indolines: Recent Methodologies.[2][3] Retrieved from [Link]
Step-by-step synthesis protocol for 2-(Piperidin-1-ylmethyl)indoline
Executive Summary This guide details the synthesis of 2-(Piperidin-1-ylmethyl)indoline , a privileged scaffold in medicinal chemistry often utilized in the development of G-protein coupled receptor (GPCR) ligands, partic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the synthesis of 2-(Piperidin-1-ylmethyl)indoline , a privileged scaffold in medicinal chemistry often utilized in the development of G-protein coupled receptor (GPCR) ligands, particularly for opioid and sigma receptor subtypes.[1] Unlike simple indole derivatives, the indoline (2,3-dihydroindole) core possesses a chiral center at the C2 position, necessitating a synthetic strategy that preserves stereochemical integrity or allows for efficient racemic construction.[1]
The protocol below prioritizes a Modular N-Protection Strategy . This route mitigates the risk of side reactions involving the secondary indoline amine (e.g., over-alkylation) and ensures high regioselectivity.[1]
Retrosynthetic Analysis & Pathway
The synthesis is designed to be robust and scalable.[1] We avoid the direct Mannich reaction on indoline, which often suffers from regioselectivity issues (C3 vs. N1 vs. C2).[1] Instead, we utilize Indoline-2-carboxylic acid as a commercially available and defined starting material.[1]
Key Mechanistic Steps:
Chemoselective Protection: Masking the N1 nitrogen to prevent interference during reduction and substitution.[1]
Reductive Functionalization: Converting the C2-carboxylic acid to a primary alcohol.[1]
Nucleophilic Substitution: Introducing the piperidine moiety via an activated mesylate intermediate.[1]
Global Deprotection: Revealing the secondary amine to yield the final free base.[1]
Figure 1: Modular synthetic pathway utilizing N-Boc protection to ensure regiocontrol at the C2 position.
Rationale: The secondary amine of indoline is nucleophilic.[1] Without protection, alkylating agents would react at N1 rather than the C2 side chain.[1] Boc is chosen for its stability to basic nucleophilic substitution conditions used later.[1]
Protocol:
Protection: Dissolve Indoline-2-carboxylic acid (10.0 mmol) in a mixture of dioxane/water (1:1, 40 mL). Add 1M
(2.5 eq) followed by (1.2 eq). Stir at RT for 12 hours.[1] Acidify carefully with 1M to pH 3 and extract with Ethyl Acetate (EtOAc).[1] Dry () and concentrate to yield the N-Boc acid.[1][2]
Reduction: Dissolve the crude N-Boc acid in anhydrous THF (30 mL) under Argon. Cool to 0°C.[1]
Add
(1.0 M in THF, 2.5 eq) dropwise.[1] Caution: Gas evolution.[1]
Allow to warm to RT and stir for 16 hours.
Quench: Cool to 0°C and carefully add Methanol (MeOH) until bubbling ceases. Concentrate in vacuo.[1]
Workup: Partition between EtOAc and saturated
. Wash organic layer with brine, dry, and concentrate.[1] Purify via flash chromatography (Hexane/EtOAc) to obtain the alcohol.[1]
Phase 2: Activation and Nucleophilic Substitution
Objective: Synthesize the protected precursor N-Boc-2-(piperidin-1-ylmethyl)indoline.
Piperidine Handling: Piperidine is a List II Chemical (DEA) and a precursor for controlled substances (e.g., PCP).[1] Ensure strict inventory logging and use only for legitimate research purposes. It is also toxic by inhalation and flammable (Flash point: 16°C).[1]
Borane (BH3): Reacts violently with water.[1] Use anhydrous conditions and quench carefully.
Indoline Derivatives: While not explicitly scheduled, 2-substituted indolines are bioactive.[1] Treat as a potential potent CNS agent.[1][3] Handle in a fume hood with full PPE.[1]
References
Synthesis of 2-substituted indolines via reduction : Gribble, G. W., et al. "Reactions of indole with borane.[1] Evidence for a directed reduction." Journal of the American Chemical Society, 1974.[1] Link[1]
Copper-catalyzed synthesis of 2-substituted indolines : Chemler, S. R., et al. "Copper-Catalyzed Enantioselective Intramolecular Alkene Aminooxygenation."[1] Journal of Organic Chemistry, 2011.[1] Link[1]
General Indoline Functionalization : "Synthesis of 2-(Piperidin-1-ylmethyl)-1H-indole and derivatives." Smolecule Chemical Database, 2024.[1] Link
Piperidine Precursor Regulations : "List of Scheduled Listed Chemical Products." U.S. Department of Justice, DEA.[1] Link
Application Note: Reagents and Protocol for the Synthesis of 2-(Piperidin-1-ylmethyl)indoline
Audience: Researchers, scientists, and drug development professionals. Content Type: Application Note & Experimental Protocol Introduction & Mechanistic Rationale The 2-(piperidin-1-ylmethyl)indoline scaffold is a privil...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, scientists, and drug development professionals.
Content Type: Application Note & Experimental Protocol
Introduction & Mechanistic Rationale
The 2-(piperidin-1-ylmethyl)indoline scaffold is a privileged structural motif in medicinal chemistry. The rigid indoline ring, combined with the basic piperidine appendage, provides favorable pharmacokinetic properties, enhances blood-brain barrier penetration, and frequently serves as a core pharmacophore in the development of neuroprotective agents and antihypertensive drugs[1].
Synthesizing this target efficiently requires a robust two-step sequence starting from the commercially available and conformationally constrained indoline-2-carboxylic acid[2].
Step 1: Amidation. The carboxylic acid is coupled with piperidine. Due to the steric hindrance of the indoline secondary amine and the adjacent chiral center, standard carbodiimide coupling agents (e.g., EDC/HOBt) often yield poor results. We utilize HATU, a uronium-based coupling reagent, which rapidly forms a highly reactive O-acyl(tetramethyl)isouronium intermediate, overcoming steric bulk and driving the amidation to completion[3].
Step 2: Exhaustive Reduction. The resulting indolin-2-yl(piperidin-1-yl)methanone is reduced using Lithium Aluminum Hydride (
). The strong hydride donor completely reduces the amide carbonyl to a methylene bridge, yielding the target amine.
Reagent Profiling and Quantitative Specifications
The following table summarizes the critical reagents, their stoichiometric ratios, and physicochemical roles in the workflow.
Reagent
Role
Eq.
Specifications & Mechanistic Purpose
Indoline-2-carboxylic acid
Starting Material
1.0
Core structural scaffold. Store at room temperature[2].
Piperidine
Nucleophile
1.2
Secondary amine. Use freshly distilled to avoid moisture contamination.
HATU
Coupling Agent
1.2
Overcomes steric bulk by forming an active ester intermediate[3].
DIPEA
Base
3.0
Non-nucleophilic base; deprotonates the acid and neutralizes generated byproducts.
DMF (Anhydrous)
Solvent
0.1 M
Must be strictly anhydrous to prevent hydrolysis of the HATU active ester.
Reducing Agent
2.5
Strong hydride source. Coordinates with the amide oxygen to drive reduction.
THF (Anhydrous)
Solvent
0.2 M
Aprotic solvent. Essential for stabilizing the hydride complex during reduction.
Step-by-Step Experimental Protocols
Protocol 1: HATU-Mediated Amidation
Activation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve indoline-2-carboxylic acid (1.0 eq) and DIPEA (3.0 eq) in anhydrous DMF (to reach a 0.1 M concentration). Cool the mixture to 0 °C using an ice bath.
Active Ester Formation: Add HATU (1.2 eq) portion-wise. Causality Note: Stir for exactly 15 minutes at 0 °C. This pre-activation time is critical to allow the complete formation of the O-acyl(tetramethyl)isouronium salt before the nucleophile is introduced, preventing side reactions and epimerization[3].
Coupling: Add piperidine (1.2 eq) dropwise. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.
Validation Checkpoint: Monitor the reaction progress by LC-MS or TLC (using a ninhydrin stain). The complete disappearance of the starting material indicates a successful coupling.
Workup: Dilute the reaction with ethyl acetate (10 volumes). Wash sequentially with 1N HCl (to remove unreacted piperidine), saturated aqueous
(to remove acidic byproducts), and brine. Dry the organic layer over anhydrous , filter, and concentrate under reduced pressure to yield the intermediate, indolin-2-yl(piperidin-1-yl)methanone.
Protocol 2: Exhaustive Hydride Reduction
Hydride Suspension: In a rigorously dried two-neck flask equipped with a reflux condenser and argon inlet, suspend
(2.5 eq) in anhydrous THF (0.2 M). Cool the suspension to 0 °C.
Addition: Dissolve the intermediate amide from Protocol 1 in a minimal amount of anhydrous THF. Add this solution dropwise to the
suspension. Causality Note: The dropwise addition controls the highly exothermic coordination and initial hydride transfer, preventing solvent boil-over.
Reduction: Heat the reaction mixture to reflux (65 °C) for 6 hours. The elevated temperature is required to force the collapse of the tetrahedral intermediate and the subsequent reduction of the iminium ion.
Fieser Workup (Self-Validating Quench): Cool the reaction to 0 °C. For every
grams of used, carefully add mL of distilled water, followed by mL of 15% aqueous NaOH, and finally mL of distilled water. Causality Note: This specific stoichiometric quench is mandatory. It converts the aluminum complexes into a granular, crystalline white precipitate (aluminate salts) rather than a gelatinous emulsion, ensuring the basic amine product is not trapped in an unfilterable matrix.
Isolation: Stir vigorously for 30 minutes. Filter the mixture through a pad of Celite, washing the filter cake thoroughly with hot THF. Concentrate the filtrate to afford the crude 2-(Piperidin-1-ylmethyl)indoline. Purify via flash column chromatography (DCM/MeOH) if necessary.
Workflow Visualization
Figure 1: Two-step synthetic workflow for 2-(Piperidin-1-ylmethyl)indoline.
References
1H-Indole-2,3-dione, 6-fluoro-1-(1-piperidinylmethyl)- | C14H15FN2O2 | CID - PubChem. National Center for Biotechnology Information. URL:[Link]
A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives. The Journal of Organic Chemistry (ACS Publications). URL:[Link]
Application Note: High-Fidelity Synthesis of 2-(Piperidin-1-ylmethyl)indoline via Reductive Amination Strategies
Executive Summary The synthesis of 2-(Piperidin-1-ylmethyl)indoline presents a unique chemoselective challenge: the construction of a C-N bond at the C2-position while maintaining (or establishing) the oxidation state of...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of 2-(Piperidin-1-ylmethyl)indoline presents a unique chemoselective challenge: the construction of a C-N bond at the C2-position while maintaining (or establishing) the oxidation state of the indoline (2,3-dihydroindole) core.
While direct reductive amination of indoline-2-carbaldehyde is theoretically possible, the starting material is inherently unstable, prone to auto-oxidation and polymerization. Therefore, the authoritative industrial route utilizes Indole-2-carbaldehyde as the stable precursor. This guide details a robust, two-stage protocol:
Reductive Amination: Coupling Indole-2-carbaldehyde with piperidine to form the tertiary amine.
Selective Reduction: Reducing the indole double bond to the target indoline using a Gribble-type reduction.
This approach ensures high purity, scalability, and avoids the handling of labile indoline-aldehyde intermediates.
Strategic Retrosynthesis & Pathway Analysis
To ensure reproducibility, we bypass the unstable indoline-2-carbaldehyde. Instead, we employ a "Reductive Amination First, Ring Reduction Second" strategy.
Reaction Pathway Diagram
Figure 1: The stepwise pathway circumvents the instability of indoline-2-carbaldehyde by performing the reductive amination on the stable indole congener first.
Detailed Experimental Protocols
Method A: Stepwise Synthesis (Recommended for High Purity)
This method separates the C-N bond formation from the ring reduction, allowing for purification of the intermediate and preventing over-reduction side products.
Step 1: Reductive Amination of Indole-2-carbaldehyde
Objective: Synthesize 2-(piperidin-1-ylmethyl)indole.
Mechanism: Formation of an iminium ion followed by rapid hydride transfer from Sodium Triacetoxyborohydride (STAB).
Solvation: In a flame-dried round-bottom flask under N₂, dissolve Indole-2-carbaldehyde (10 mmol) in anhydrous DCM (40 mL).
Imine Formation: Add Piperidine (11 mmol) and Acetic Acid (10 mmol). Stir at room temperature (RT) for 30 minutes to facilitate imine/iminium formation.
Reduction: Cool the mixture to 0°C. Add STAB (14 mmol) portion-wise over 15 minutes.
Note: STAB is preferred over NaCNBH₃ here for its lower toxicity and better selectivity for aldehydes in the presence of indoles.
Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[1]
Quench: Quench with saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.
Workup: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1][2]
Purification: Flash column chromatography (SiO₂, 0-5% MeOH in DCM) yields the 2-(piperidin-1-ylmethyl)indole intermediate.
Objective: Reduce the 2,3-double bond to yield 2-(piperidin-1-ylmethyl)indoline.
Mechanism: Protonation of the indole C3 by acetic acid generates an indoleninium ion, which is reduced by cyanoborohydride.
Safety: Perform in a fume hood; HCN gas may be generated in trace amounts.
Reaction: Stir at RT for 2–4 hours.
Endpoint: Monitor by NMR (disappearance of C3-H aromatic signal) or LC-MS (Mass shift +2 Da).
Workup (Critical):
Cool to 0°C.
Slowly basify with 50% aqueous NaOH or concentrated NH₄OH to pH > 10. Caution: Exothermic.
Extract immediately with Ethyl Acetate or DCM.
Purification: The crude product is often pure enough (>95%). If necessary, purify via neutral alumina chromatography (Indolines can be sensitive to acidic silica).
Method B: One-Pot Cascade (Advanced)
For experienced chemists, both steps can be combined. NaCNBH₃ in Acetic Acid is capable of both reductive amination and indole reduction.
Protocol:
Dissolve Indole-2-carbaldehyde and Piperidine (1.2 equiv) in Glacial Acetic Acid .
Stir for 1 hour to form the iminium species.
Add NaCNBH₃ (4.0 equiv) slowly at 10°C.
Stir at RT for 12–16 hours.
Note: The reductive amination is fast; the indole reduction is the rate-limiting step.
Basify and extract as described in Method A.
Critical Process Parameters (CPP) & Troubleshooting
Parameter
Specification
Rationale
Solvent (Step 1)
Anhydrous DCM or DCE
Promotes iminium formation; avoids hydrolysis.
Acid Catalyst
Acetic Acid (1 eq)
Essential for activating the imine towards STAB reduction.
Basification pH
pH > 10
Indolines are basic; failure to basify results in loss of product to the aqueous phase.
Temperature
0°C RT
Controls exotherm during hydride addition; prevents over-reduction.
Storage
Inert Atmosphere (Ar/N₂)
Indolines oxidize to indoles upon prolonged air exposure. Store at -20°C.
Analytical Validation
Target Molecule: 2-(Piperidin-1-ylmethyl)indoline
¹H NMR (CDCl₃, 400 MHz):
Indoline Core: Look for the disappearance of the aromatic C3-H signal (approx 6.5-7.0 ppm) and the appearance of aliphatic signals.
C3-H₂: Multiplet/Doublet of doublets around 3.0–3.2 ppm.
C2-H: Multiplet around 3.5–4.0 ppm (chiral center).
Piperidine: Broad multiplets at 1.4–1.6 ppm (CH₂) and 2.3–2.5 ppm (N-CH₂).
MS (ESI+): [M+H]⁺ expected at m/z calculated (approx. 217.17 for C₁₄H₂₀N₂).
References
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link
Gribble, G. W., et al. (1974).[3] "Reactions of Sodium Borohydride in Acidic Media; Reduction of Indoles to Indolines." Journal of the American Chemical Society.[3] Link
Gribble, G. W. (1985).[1] "Sodium Borohydride in Carboxylic Acid Media: A Review of the Synthetic Utility of Acyloxyborohydrides." Organic Preparations and Procedures International.[1]
Katritzky, A. R., et al. (2010). "Synthesis of 2-Substituted Indolines." Chemical Reviews. Link
Application Note: Strategic Functionalization of the Indoline Scaffold with Piperidine Moieties
Abstract & Strategic Importance The fusion of the indoline (2,3-dihydro-1H-indole) core with piperidine heterocycles represents a privileged structural motif in modern drug discovery. This hybrid scaffold is ubiquitous i...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Importance
The fusion of the indoline (2,3-dihydro-1H-indole) core with piperidine heterocycles represents a privileged structural motif in modern drug discovery. This hybrid scaffold is ubiquitous in GPCR ligands (specifically 5-HT and Dopamine receptors), acetylcholinesterase inhibitors, and kinase modulators.
While the indoline core offers a rigid, electron-rich bicyclic framework, the piperidine moiety provides solubility and a tunable basic center for hydrogen bonding. This guide details two distinct, high-fidelity protocols for coupling these moieties:
Direct C5-Amination (Rigid Linkage) via Buchwald-Hartwig Cross-Coupling.
C5-Methyl-Amination (Flexible Linkage) via Reductive Amination.
Strategic Functionalization Map
Before initiating synthesis, the specific "vector" of attachment must be selected based on the desired Structure-Activity Relationship (SAR). The diagram below outlines the primary attack vectors on the indoline core.
Figure 1: Strategic attack vectors on the indoline scaffold. C5 is the preferred site for pharmacophore installation, while N1 is often used for tuning physicochemical properties.
Protocol A: Direct C5-Amination (Buchwald-Hartwig)
Objective: Synthesize 5-(piperidin-1-yl)indoline.
Mechanism: Pd-catalyzed C-N bond formation.[1][2][3]
Rationale: Direct coupling creates a rigid aryl-amine bond, restricting conformational freedom and often enhancing receptor subtype selectivity.
Mechanistic Insight & Ligand Selection
The indoline nitrogen (N1) is nucleophilic. To prevent self-coupling or catalyst poisoning, N1-protection (e.g., Boc, Acetyl) is mandatory before attempting C5-coupling.
Catalyst: Pd₂(dba)₃ is the preferred precatalyst.
Ligand:RuPhos or XPhos are critical. These bulky, electron-rich biaryl phosphine ligands facilitate the oxidative addition of the electron-rich aryl bromide and accelerate the reductive elimination of the bulky secondary amine (piperidine).
Experimental Workflow
Figure 2: Step-by-step workflow for the Buchwald-Hartwig coupling of piperidine to the indoline core.
Detailed Protocol
Preparation: In a glovebox or under strictly anhydrous conditions, charge a reaction vial with 5-bromo-N-Boc-indoline (1.0 equiv, 1.0 mmol) and NaOtBu (1.5 equiv, 1.5 mmol).
Catalyst Loading: Add Pd₂(dba)₃ (2 mol%) and RuPhos (4 mol%).
Note: Pre-mixing the catalyst and ligand in a small amount of solvent for 5 minutes can enhance active species formation.
Solvent & Amine: Add anhydrous Toluene (5 mL, 0.2 M) followed by Piperidine (1.2 equiv, 1.2 mmol).
Reaction: Seal the vial and heat to 100 °C for 12–16 hours.
Monitoring: Monitor via LC-MS.[4][5] Look for the disappearance of the bromide (M+H of starting material) and appearance of the coupled product.
Workup: Cool to room temperature. Dilute with EtOAc and filter through a pad of Celite to remove Palladium black. Concentrate in vacuo.
Objective: Synthesize 5-(piperidin-1-ylmethyl)indoline.
Mechanism: Imine formation followed by hydride reduction.[4]
Rationale: Introduces a methylene spacer (-CH₂-), increasing rotational freedom (sp³ character) and disrupting conjugation between the nitrogen lone pair and the aromatic system.
Mechanistic Insight
This reaction uses Sodium Triacetoxyborohydride (STAB) . Unlike NaBH₄, STAB is mild and selective; it reduces the intermediate iminium ion faster than the aldehyde, preventing alcohol side-products.
Precursor: 5-Formylindoline (Synthesized via Vilsmeier-Haack formylation of indoline).
Detailed Protocol
Imine Formation: Dissolve 5-formylindoline (1.0 equiv, 1.0 mmol) and Piperidine (1.1 equiv, 1.1 mmol) in 1,2-Dichloroethane (DCE) (5 mL).
Optimization: If the reaction is slow, add 1 drop of Acetic Acid to catalyze imine formation.
Stirring: Stir at Room Temperature (RT) for 30–60 minutes.
Reduction: Cool the mixture to 0 °C. Add NaBH(OAc)₃ (1.5 equiv, 1.5 mmol) portion-wise over 10 minutes.
Critical: Do not dump the reducing agent all at once; this controls the exotherm and gas evolution.
Completion: Allow the reaction to warm to RT and stir for 4–12 hours.
Validation: TLC should show the complete consumption of the aldehyde (usually less polar) and formation of the amine (more polar, stains with Ninhydrin/Dragendorff).
Quench: Quench with saturated aqueous NaHCO₃ .
Extraction: Extract with DCM (3 x 10 mL). Dry organic layers over Na₂SO₄.[4]
Solution: Oxygen poisoning is the #1 cause. Ensure rigorous degassing of toluene. Switch to XPhos Pd G3 precatalyst for higher stability.
Reductive Amination:
Problem: Dialkylation (if using primary amines) or Alcohol formation.
Solution: Use STAB (not NaBH₄). Ensure the amine is added before the reducing agent to allow imine equilibrium.
Analytical Validation (Self-Check)
1H NMR (Indoline Core): Look for the characteristic triplet-triplet pattern of the C2/C3 protons (approx. 3.0 and 3.5 ppm) to confirm the indoline ring is intact and not oxidized to indole.
1H NMR (Piperidine): The piperidine ring protons typically appear as broad multiplets between 1.4–1.6 ppm (C3-C5) and 2.3–2.5 ppm (C2/C6 adjacent to Nitrogen).
References
Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4] Journal of Organic Chemistry, 61(11), 3849-3862.
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
BenchChem Technical Support. (2025). Optimizing Reductive Amination for Piperidine Synthesis.
Paul Murray Catalysis Consulting. (2025). Ligand and Catalyst Selection for a Buchwald Hartwig Reaction.
Application Note: Scalable Manufacturing of 2-(Piperidin-1-ylmethyl)indoline
Executive Summary This application note details a robust, scalable process for the synthesis of 2-(Piperidin-1-ylmethyl)indoline (CAS: 46739-05-3), a critical pharmacophore in the development of GPCR ligands and kinase i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details a robust, scalable process for the synthesis of 2-(Piperidin-1-ylmethyl)indoline (CAS: 46739-05-3), a critical pharmacophore in the development of GPCR ligands and kinase inhibitors. Unlike bench-scale methods that rely on chromatographic purification or hazardous hydride reagents (e.g., LiAlH4) in ether, this protocol utilizes Red-Al® (Sodium bis(2-methoxyethoxy)aluminum hydride) for amide reduction and catalytic hydrogenation for indoline formation. The process is designed for multi-kilogram scale-up, prioritizing flowability, safety, and isolation via crystallization salts (HCl/Oxalate) to ensure >98% purity without column chromatography.
Key Process Features
Chromatography-Free: All intermediates and the final product are isolated via precipitation or crystallization.
Telescoped Potential: The sequence minimizes solvent swaps, utilizing toluene and methanol compatible streams.
Safety Profile: Replaces pyrophoric LiAlH4 with thermally stable Red-Al solution; controls exotherms via semi-batch addition.
Retrosynthetic Analysis & Strategy
The synthesis is designed around the "Amide-First" strategy. Direct alkylation of indoline (via 2-chloromethyl intermediates) is prone to polymerization and N-alkylation side reactions. By establishing the piperidine moiety early via an amide linkage, we eliminate dimerization risks and leverage the robustness of indole-2-carboxylic acid as a starting material.
Figure 1: Retrosynthetic strategy prioritizing the stability of the indole core before final reduction.
Critical Process Parameters (CPPs)
Parameter
Range
Criticality
Impact on Quality
CDI Activation Time
1–2 hours @ 20°C
High
Incomplete activation leads to residual acid and lower yield.
Red-Al Stoichiometry
2.5 – 3.0 equiv
High
Excess required to complex the amine; insufficient amount yields aldehyde impurities.
Quench Temperature
< 10°C
Critical
High exotherm during Red-Al quench; risk of runaway if uncontrolled.
Hydrogenation Pressure
3 – 5 bar
Medium
Higher pressure accelerates rate but may promote over-reduction (ring opening).
Detailed Experimental Protocols
Step 1: Synthesis of Indol-2-yl(piperidin-1-yl)methanone (Amide Formation)
This step utilizes 1,1'-Carbonyldiimidazole (CDI) for mild activation, avoiding the generation of acidic byproducts (HCl) associated with acid chlorides, which can polymerize acid-sensitive indoles.
Reagents:
Indole-2-carboxylic acid (1.0 equiv)
1,1'-Carbonyldiimidazole (CDI) (1.1 equiv)
Piperidine (1.2 equiv)
THF (anhydrous, 10 vol)
Protocol:
Activation: Charge Indole-2-carboxylic acid and THF into a reactor under N2.
Add CDI portion-wise at 20–25°C. Note: Significant CO2 evolution. Ensure proper venting.
Stir for 1.5 hours until gas evolution ceases and a clear solution forms (formation of acyl-imidazole).
Coupling: Add Piperidine dropwise over 30 minutes, maintaining temperature < 30°C.
Stir for 4 hours at room temperature. Monitor by HPLC (Target < 0.5% starting acid).
Workup: Concentrate THF to 3 vol. Add Ethyl Acetate (10 vol) and wash with 1N HCl (2 x 5 vol) to remove excess piperidine/imidazole, then sat. NaHCO3 (5 vol).
Isolation: Dry organic layer (MgSO4), filter, and concentrate. Recrystallize from EtOAc/Heptane if necessary.
Expected Yield: 85–92%
Appearance: Off-white solid.
Step 2: Reduction to 2-(Piperidin-1-ylmethyl)indole
Red-Al is chosen over LiAlH4 for its solubility in toluene (eliminating ether hazards) and higher thermal stability.
Reagents:
Amide Intermediate (from Step 1) (1.0 equiv)
Red-Al (65% wt in Toluene) (3.0 equiv)
Toluene (anhydrous, 12 vol)
Rochelle Salt (Potassium sodium tartrate) (sat. aq. solution)
Protocol:
Setup: Charge Amide and Toluene into a dry reactor. Cool to 0–5°C.[1]
Addition: Charge Red-Al solution via addition funnel/dosing pump over 1 hour. Exothermic: Maintain T < 15°C.
Reaction: Warm to 40°C and stir for 3–5 hours.
Mechanistic Note: The reaction proceeds through an aluminate intermediate. Complete reduction is essential before quenching to avoid aldehyde formation.
Quench (Critical): Cool to 0°C. Slowly add EtOAc (1 vol) to consume excess hydride, followed by dropwise addition of Rochelle Salt solution (15 vol).
Phase Separation: Stir vigorously for 2 hours until the aluminum emulsion breaks and two clear layers form.
Extraction: Separate organic layer. Wash aqueous layer with Toluene (5 vol). Combine organics, wash with Brine, and concentrate.[2]
Figure 2: Linear process flow emphasizing the three main reactor stages and salt isolation.
Analytical Controls & Specifications
Test
Method
Specification
Identification
1H NMR (DMSO-d6)
Consistent with structure. Characteristic Indoline C2-H (~3.5-4.0 ppm) and C3-H2 (~2.8-3.2 ppm).
Purity
HPLC (C18, ACN/H2O + 0.1% TFA)
> 98.0% Area
Residual Solvent
GC-Headspace
Toluene < 890 ppm, THF < 720 ppm
Heavy Metals
ICP-MS
Pt/Pd < 10 ppm
Self-Validating Check:
Indole vs. Indoline:[5] The 1H NMR is the definitive check. The starting indole has a C3-H aromatic singlet (~6.5 ppm). The product indoline has a C3-H2 multiplet (aliphatic region, ~3.0 ppm) and a C2-H multiplet. The disappearance of the 6.5 ppm singlet confirms reduction.
References
Indole-2-carboxylic acid reduction: Hudson, C. B., & Robertson, A. V. (1967).[6] The chemistry of the pyrrolic compounds.[7][8] III. The synthesis of indoline-2-carboxylic acid. Australian Journal of Chemistry, 20(9), 1935-1941. Link
Red-Al Amide Reduction: Vit, J. (1970). Sodium Bis(2-methoxyethoxy)aluminum Hydride (Red-Al). Eastman Organic Chemical Bulletin, 42(3). Link
General Indoline Synthesis: Gribble, G. W., et al. (1974). Reactions of sodium borohydride in acidic media. I. Reduction of indoles and alkylation of aromatic amines with carboxylic acids. Journal of the American Chemical Society, 96(25), 7812–7814. Link
Telescoped Process Chemistry: Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press.
Disclaimer: This protocol is intended for use by qualified chemical professionals. Always perform a risk assessment (HAZOP) before scaling up reactions involving hydrides and hydrogen gas.
Application Note: Optimized Reaction Conditions for the N-Alkylation of Indoline with Piperidine Derivatives
Introduction & Strategic Overview The structural fusion of indoline and piperidine scaffolds is a highly privileged motif in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) the...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Overview
The structural fusion of indoline and piperidine scaffolds is a highly privileged motif in medicinal chemistry, frequently utilized in the development of central nervous system (CNS) therapeutics, acetylcholinesterase inhibitors, and dual 5-LOX/sEH anti-inflammatory agents[1].
However, the N-alkylation of indoline presents a unique synthetic challenge. Because the nitrogen lone pair is delocalized into the adjacent aromatic ring, indoline exhibits significantly lower nucleophilicity compared to standard aliphatic amines[2]. Consequently, forcing conditions or highly optimized catalytic systems are required to drive the reaction to completion while strictly avoiding competing C3-alkylation[2][3].
As an Application Scientist, selecting the correct alkylation strategy depends entirely on the nature of your piperidine electrophile and the functional group tolerance required by your substrate. This guide details the two most robust, field-proven methodologies for this transformation: Direct SN2 Alkylation and Reductive Amination .
Mechanistic Pathways & Causality
Pathway A: Direct SN2 Alkylation (Kinetic Control)
When utilizing a piperidine derivative bearing a leaving group (e.g., N-Boc-4-(bromomethyl)piperidine or a mesylate), direct SN2 substitution is the standard approach.
The Causality of Base Selection: Because neutral indoline is a poor nucleophile, a strong base such as Sodium Hydride (NaH) is mandatory to deprotonate the amine, generating a highly reactive indolide anion[2][3].
The Causality of Solvent Selection: The reaction must be conducted in a polar aprotic solvent like N,N-dimethylformamide (DMF)[1][3]. DMF effectively solvates the sodium cation, leaving the indolide anion "naked" and maximizing its nucleophilicity. This rapid kinetic pathway strongly favors N-alkylation over C3-alkylation[2].
When the piperidine derivative features a carbonyl group (e.g., N-Boc-4-piperidone) or when the indoline substrate contains base-sensitive functional groups, reductive amination is the superior strategy[2][4].
The Causality of Reductant Selection: This pathway involves the condensation of the indoline nitrogen with the carbonyl to form an iminium intermediate. Sodium triacetoxyborohydride (STAB) in 1,2-dichloroethane (DCE) is the reagent of choice. The electron-withdrawing acetoxy groups render STAB a mild reducing agent that selectively reduces the iminium ion without reducing the starting piperidone[4].
Decision Workflow & Quantitative Comparison
To ensure optimal yield and selectivity, consult the decision workflow and comparative data table below before initiating your synthesis.
Decision workflow for selecting N-alkylation conditions of indoline with piperidine derivatives.
Table 1: Comparative Analysis of Reaction Conditions
Parameter
Pathway A: Direct SN2 Alkylation
Pathway B: Reductive Amination
Electrophile
Piperidinylalkyl halide, mesylate, or tosylate
Piperidone or Piperidine-carboxaldehyde
Base / Catalyst
NaH (1.2 - 1.5 equiv)
Glacial Acetic Acid (1.0 - 2.0 equiv)
Solvent
DMF (Anhydrous)
DCE or DCM (Anhydrous)
Temperature
0 °C to Room Temperature
Room Temperature
Typical Yield
75% - 92%
60% - 85%
Regioselectivity
High N-selectivity (Kinetic control)
Exclusive N-selectivity
Chemoselectivity
Low (Intolerant to acidic protons/esters)
High (Tolerates diverse functional groups)
Experimental Protocols
Protocol A: Direct SN2 Alkylation (NaH / DMF)
Adapted for the coupling of indoline with N-Boc-4-(bromomethyl)piperidine[1].
Sodium Hydride (60% dispersion in mineral oil, 1.5 equiv, 1.5 mmol)
Anhydrous DMF (5.0 mL)
Oven-dried glassware, Argon/Nitrogen balloon.
Step-by-Step Methodology:
Preparation: Purge an oven-dried round-bottom flask with Argon. Add anhydrous DMF (3.0 mL) and Indoline (1.0 mmol). Cool the solution to 0 °C using an ice-water bath.
Deprotonation: Carefully add NaH (1.5 mmol) portionwise to the stirring solution at 0 °C. Caution: Hydrogen gas evolution will occur. Stir the mixture at 0 °C for 30 minutes to ensure complete formation of the indolide anion[1].
Alkylation: Dissolve N-Boc-4-(bromomethyl)piperidine (1.2 mmol) in anhydrous DMF (2.0 mL) and add it dropwise to the reaction mixture over 10 minutes.
Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 12 hours. Monitor progression via TLC (Hexanes/EtOAc, 3:1).
Quenching & Work-up: Cool the flask back to 0 °C and carefully quench excess NaH with the dropwise addition of saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).
Purification: Wash the combined organic layers with brine (3 × 10 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.
Protocol B: Reductive Amination (STAB / DCE)
Adapted for the coupling of indoline with N-Boc-4-piperidone[4].
Iminium Formation: In a dry round-bottom flask under Argon, dissolve Indoline (1.0 mmol) and N-Boc-4-piperidone (1.1 mmol) in anhydrous DCE (5.0 mL).
Acid Catalysis: Add glacial acetic acid (1.5 mmol) to the mixture. Stir at room temperature for 30–60 minutes to facilitate iminium ion formation.
Reduction: Add STAB (1.5 mmol) portionwise to the reaction mixture. The suspension may become cloudy.
Propagation: Stir the reaction at room temperature for 12–24 hours. Monitor via TLC (Hexanes/EtOAc, 4:1).
Quenching & Work-up: Quench the reaction by adding saturated aqueous NaHCO₃ (10 mL) and stir vigorously for 15 minutes until gas evolution ceases. Extract with Dichloromethane (DCM) (3 × 10 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel flash chromatography.
Self-Validation & Troubleshooting
To ensure the scientific integrity of your synthesized product, validate the reaction success using the following analytical checkpoints:
TLC Monitoring: Indoline derivatives are highly UV-active (254 nm). The N-alkylated product will typically have a higher Rf value than the starting indoline due to the loss of the polar N-H bond.
NMR Verification (¹H-NMR):
Disappearance: The broad singlet corresponding to the indoline N-H proton (typically around
3.5–4.0 ppm in CDCl₃) must completely disappear.
Appearance: Look for the emergence of a new aliphatic signal (singlet, doublet, or multiplet depending on the linker) integrating to the correct number of protons for the N-CH₂ or N-CH group (typically around
3.0–3.5 ppm).
Troubleshooting C-Alkylation: If a mixture of products is observed in Pathway A, it may indicate C3-alkylation[2][3]. This usually occurs if the base is too weak (failing to form the N-anion) or if the reaction is heated excessively. Ensure strict adherence to the NaH/DMF 0 °C
Handling and storage protocols for 2-(Piperidin-1-ylmethyl)indoline
Application Note: Handling, Storage, and Validation Protocols for 2-(Piperidin-1-ylmethyl)indoline Executive Summary 2-(Piperidin-1-ylmethyl)indoline is a versatile, high-value bicyclic building block frequently utilized...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Handling, Storage, and Validation Protocols for 2-(Piperidin-1-ylmethyl)indoline
Executive Summary
2-(Piperidin-1-ylmethyl)indoline is a versatile, high-value bicyclic building block frequently utilized in medicinal chemistry for the synthesis of neuroprotective agents, oncology therapeutics, and complex chemical probes [1]. Structurally, it consists of a reduced indole core (indoline) linked to a basic piperidine ring via a methylene bridge at the C2 position.
While its unique structural properties make it an excellent candidate for structure-activity relationship (SAR) exploration, they also introduce significant handling challenges. As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical vulnerabilities of this compound. This guide establishes a self-validating workflow to ensure batch integrity, focusing on the prevention of oxidative dehydrogenation and moisture-induced degradation.
Physicochemical Profiling & Causality of Degradation
To handle 2-(Piperidin-1-ylmethyl)indoline effectively, one must understand the mechanistic causality behind its degradation pathways. Standard laboratory handling without specialized precautions will rapidly compromise the compound.
Aerobic Oxidative Dehydrogenation: The C2–C3 bond of the indoline core is saturated. However, indolines are highly susceptible to aerobic oxidation, rapidly dehydrogenating to form the fully aromatic, thermodynamically stable indole counterpart (2-(piperidin-1-ylmethyl)-1H-indole) [2]. This process is accelerated by molecular oxygen, transition metal impurities, and photo-irradiation [3].
Hygroscopicity and Basicity: The tertiary amine of the piperidine moiety is highly basic (estimated pKa ~10–11). Upon exposure to ambient air, it acts as a hygroscopic center, absorbing moisture and reacting with atmospheric
to form carbonate salts. This alters the compound's effective molecular weight and drastically shifts its solubility profile.
Insufficient polarity to stabilize the polar tertiary amine, though the indoline core provides some non-polar compatibility.
Experimental Protocols: Handling and Storage
To establish a self-validating system, every step of the storage and handling process must act as a barrier against the degradation pathways outlined above.
Protocol A: Preparation of Standardized Stock Solutions
Note: Never store 2-(Piperidin-1-ylmethyl)indoline as a dilute solution in ambient air. Always prepare stock solutions under inert conditions.
Preparation of the Environment: Transfer the bulk solid/liquid vial of 2-(Piperidin-1-ylmethyl)indoline into an inert atmosphere glovebox purged with Argon. Causality: Argon is denser than Nitrogen and provides a superior protective blanket over the compound when the vial is opened, preventing
ingress [2].
Solvent Degassing: Utilize anhydrous, inhibitor-free solvent (e.g., THF or DCM). Degas the solvent using the Freeze-Pump-Thaw method (minimum 3 cycles) to remove dissolved molecular oxygen.
Dissolution: Weigh the desired mass of the compound using an analytical balance inside the glovebox. Transfer to a volumetric flask and bring to volume with the degassed solvent to create a standardized stock (e.g., 0.1 M).
Aliquot Partitioning: Divide the stock solution into single-use, 2 mL amber glass vials. Causality: Amber glass blocks actinic light (specifically blue/UV wavelengths), which is known to photo-excite carbon materials and catalyze the radical-mediated oxidation of indoline to indole [3].
Sealing and Storage: Seal the vials with PTFE-lined crimp caps. Remove from the glovebox and immediately store in a desiccated secondary container at -20°C.
Trusting a stored chemical blindly introduces uncontrolled variables into complex syntheses. Before utilizing a stored aliquot, you must validate its integrity.
Visual Inspection: Pure 2-(Piperidin-1-ylmethyl)indoline should be colorless to pale yellow. A shift to a dark brown or deep red color indicates significant oxidative degradation.
HPLC/UV-Vis Check: Run a rapid HPLC gradient. Monitor at 240 nm and 280 nm.
Indoline Profile: Exhibits distinct absorption maxima typical of the isolated aniline-like chromophore.
Indole Profile: If a new peak appears with a characteristic indole UV signature (sharp absorption ~220 nm and a broader band ~280 nm), the batch has undergone oxidative dehydrogenation and must be discarded or repurified.
Workflow Visualization
The following diagram illustrates the logical relationship between the handling environment, storage conditions, and the mandatory validation loop.
Workflow for the inert handling, storage, and validation of 2-(Piperidin-1-ylmethyl)indoline.
References
Aerobic Oxidation Approaches to Indole-3-carboxylates: A Tandem Cross Coupling of Amines–Intramolecular Mannich–Oxidation Sequence
Organic Letters (ACS Publications)
URL:[Link]
Investigating the radical properties of oxidized carbon materials under photo-irradiation
RSC Advances
URL:[Link]
Application
Application Note: Green Chemistry Synthesis of 2-(Piperidin-1-ylmethyl)indoline
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary The indoline core, particularly 2-substituted derivatives...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals
Document Type: Advanced Protocol & Mechanistic Guide
Executive Summary
The indoline core, particularly 2-substituted derivatives like 2-(Piperidin-1-ylmethyl)indoline, is a privileged scaffold in medicinal chemistry, frequently utilized in the development of neuroprotective and anticancer agents. Historically, the synthesis of these heterocycles relied heavily on transition-metal catalysis (e.g., Pd, Ru) and hazardous organic solvents (e.g., DMF, DCM), leading to high E-factors and heavy metal contamination [1].
This application note details a fully validated, three-step green chemistry protocol for synthesizing 2-(Piperidin-1-ylmethyl)indoline. By integrating catalytic iodine-mediated cyclization, microwave-assisted amination, and subcritical water deprotection, this workflow eliminates heavy metals, replaces toxic solvents with aqueous ethanol, and drastically reduces reaction times.
Mechanistic Rationale & Green Chemistry Principles
As process scientists, our goal is to design synthetic routes that are not only high-yielding but also environmentally benign and scalable. The traditional approach to 2-substituted indolines often involves harsh Fischer indolization or pre-functionalized arene precursors[1]. We have bypassed these limitations by employing an atom-economical alkene functionalization strategy [4].
Step 1: Catalytic Iodocyclization via in situ Oxidative Regeneration
Instead of stoichiometric halogenation, we utilize a catalytic amount of iodine (
, 10 mol%) coupled with hydrogen peroxide () as a green terminal oxidant. The alkene moiety of the N-Boc-2-allylaniline precursor is activated by the electrophilic iodonium ion (). This triggers a highly regioselective 5-exo-trig intramolecular nucleophilic attack by the protected amine. The continuously reoxidizes the extruded iodide () back to , leaving water as the sole byproduct.
The primary alkyl iodide intermediate must undergo nucleophilic substitution with piperidine. Due to the steric bulk of piperidine, conventional heating in polar aprotic solvents (like DMF) requires >24 hours, leading to thermal degradation and high energy expenditure. By transitioning to microwave (MW) irradiation in an aqueous ethanol matrix, we exploit the high dielectric heating of the solvent. This overcomes the activation energy barrier rapidly, driving the reaction to completion in just 15 minutes [2].
Step 3: Subcritical Water Deprotection
Standard N-Boc deprotection relies on corrosive acids like Trifluoroacetic acid (TFA). To maintain a green profile, we utilize subcritical water (heated to 150°C in a sealed vessel). At this temperature, the dielectric constant of water drops significantly (mimicking organic solvents), and its autoionization constant increases, generating sufficient hydronium ions (
) to autocatalytically cleave the Boc group without external chemical reagents.
Experimental Workflows & Mechanistic Pathways
Green synthesis workflow for 2-(Piperidin-1-ylmethyl)indoline.
Catalytic cycle of iodine-mediated 5-exo-trig dearomative cyclization.
Step-by-Step Protocols
Protocol A: Synthesis of N-Boc-2-(iodomethyl)indoline
Causality Note: Ethanol is selected as the solvent because it solubilizes both the organic substrate and the aqueous
, ensuring a homogenous catalytic cycle.
Preparation: In a 50 mL round-bottom flask, dissolve N-Boc-2-allylaniline (10.0 mmol, 2.33 g) in 20 mL of absolute ethanol.
Catalyst Addition: Add molecular iodine (
, 1.0 mmol, 254 mg, 10 mol%). The solution will turn dark brown.
Oxidant Addition: Dropwise, add 30% aqueous
(12.0 mmol, 1.23 mL) over 5 minutes to prevent thermal spiking.
Reaction: Stir at room temperature (25°C) for 4 hours.
Validation Checkpoint (Self-Validating System): Observe the reaction mixture. A successful catalytic cycle will result in the solution transitioning from dark brown to a pale yellow/colorless state as the transient iodine is consumed. Confirm via TLC (Hexane:EtOAc 4:1); the starting material (
0.6) should be replaced by a single new spot ( 0.4).
Workup: Quench with 10 mL of saturated aqueous
to neutralize any residual peroxides/iodine. Extract with ethyl acetate (3 x 15 mL), wash with brine, dry over anhydrous , and concentrate under reduced pressure.
Protocol B: Microwave-Assisted Amination with Piperidine
Causality Note: Microwave irradiation directly excites the polar water/ethanol molecules, creating localized superheating that rapidly drives the
displacement of the bulky piperidine, avoiding the formation of elimination byproducts [2].
Preparation: Transfer the crude N-Boc-2-(iodomethyl)indoline (approx. 9.5 mmol) to a 30 mL microwave-safe sealed vessel.
Reagent Addition: Add piperidine (19.0 mmol, 1.88 mL, 2.0 equiv) and a solvent mixture of
/EtOH (1:1 v/v, 10 mL).
Irradiation: Place the vessel in a dedicated laboratory microwave reactor. Set parameters to 80°C, 60 W power, and a hold time of 15 minutes.
Validation Checkpoint: Post-irradiation, withdraw a 10 µL aliquot for LC-MS analysis. The chromatogram must show the disappearance of the iodinated intermediate (
360) and the emergence of the target mass ( 317).
Workup: Dilute the mixture with water (20 mL) and extract with green solvent 2-Methyltetrahydrofuran (2-MeTHF) (3 x 15 mL). Concentrate the organic layer.
Protocol C: Subcritical Water Deprotection
Causality Note: Avoiding TFA prevents the generation of toxic fluorinated waste. Subcritical water acts as both the solvent and the acid catalyst.
Preparation: Suspend the crude N-Boc-2-(piperidin-1-ylmethyl)indoline in 15 mL of deionized water inside a high-pressure stainless-steel reactor (Parr reactor).
Heating: Seal the reactor and heat to 150°C for 2 hours (pressure will build to approx. 5 bar).
Cooling & Extraction: Cool the reactor to room temperature. The Boc group decomposes into
and isobutylene gases, which safely vent upon opening.
Validation Checkpoint: Spot the aqueous suspension on a TLC plate and stain with Ninhydrin. A dark blue/purple spot confirms the presence of the free secondary indoline amine.
Isolation: Extract the aqueous layer with 2-MeTHF, dry, and concentrate to yield pure 2-(Piperidin-1-ylmethyl)indoline.
Quantitative Data Presentation
The integration of these green methodologies provides a stark improvement over traditional cross-coupling and amination techniques [3].
Metric
Traditional Method (Pd-Cat / DMF / TFA)
Green Protocol (I2-Cat / MW / Subcritical H2O)
Improvement Factor
Overall Yield
45 - 55%
78 - 82%
+ ~30%
Total Reaction Time
48 - 72 hours
< 7 hours
85% Reduction
E-Factor (Waste/Product)
> 50 kg/kg
< 12 kg/kg
76% Reduction
Solvent Toxicity
High (DMF, DCM, TFA)
Low (EtOH, H2O, 2-MeTHF)
Complete elimination of SVHCs
Metal Contamination
100 - 500 ppm (Pd)
0 ppm
Eliminates metal scavenging steps
Troubleshooting Matrix
Observation
Mechanistic Causality
Corrective Action
Reaction stalls in Step 1 (Solution remains dark brown)
Inactive or degraded failing to reoxidize .
Titrate stock to ensure 30% concentration. Add an additional 5 mol% .
High levels of elimination byproduct in Step 2
Microwave temperature exceeded 90°C, favoring E2 over .
Calibrate the microwave IR sensor. Strictly maintain temperature at 80°C.
Incomplete deprotection in Step 3
Insufficient autoionization of water due to temperature dropping below 140°C.
Ensure the pressure vessel is properly sealed and the internal thermocouple reads 150°C.
References
Source: National Institutes of Health (NIH)
Recent advances in the green synthesis of indole and its derivatives using microwave irradiation and the role of indole moiety in cancer
Source: Taylor & Francis
URL
Source: American Chemical Society (ACS)
Green Organocatalytic Synthesis of Indolines and Pyrrolidines from Alkenes
Source: ResearchGate
URL
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Troubleshooting Side Reactions in Indoline-Piperidine Coupling
Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules. This guide provides in-depth troubleshooting advice for managing comm...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules. This guide provides in-depth troubleshooting advice for managing common side reactions encountered during the palladium-catalyzed coupling of indolines and piperidines, a crucial transformation in medicinal chemistry. Our focus is on providing not just solutions, but also a mechanistic understanding to empower you to optimize your specific reaction conditions.
Frequently Asked Questions (FAQs)
Q1: My indoline-piperidine coupling is giving low yields and a complex mixture of products. What are the most likely side reactions?
Low yields and product mixtures in indoline-piperidine couplings, typically performed under Buchwald-Hartwig conditions, often stem from a few key side reactions. The primary culprits are:
Oxidation of the Indoline Ring: The electron-rich indoline nucleus is susceptible to oxidation, especially under the often-oxidative conditions of palladium catalysis, which can lead to the formation of undesired indole or oxindole byproducts.[1][2]
Over-alkylation of Piperidine: The nucleophilic nitrogen of the piperidine can undergo further reaction with the aryl halide after the initial coupling, leading to the formation of a quaternary ammonium salt. This is particularly prevalent with highly reactive aryl halides.
Hydrodehalogenation of the Aryl Halide: The aryl halide can be reduced to the corresponding arene, consuming starting material and reducing the yield of the desired coupled product.[3] This side reaction is often promoted by the presence of water or other protic impurities.[4]
C-Arylation of the Indoline: While N-arylation is the desired outcome, competitive C-arylation at the C3 position of the indoline can occur, leading to regioisomeric byproducts.[5][6]
Troubleshooting Guides
Problem 1: I am observing significant formation of an indole or oxindole byproduct, suggesting my indoline is oxidizing.
Root Cause Analysis:
Indoline oxidation can be promoted by several factors within the catalytic cycle. The Pd(II) species, if not efficiently consumed in the desired C-N coupling pathway, can act as an oxidant. Additionally, the presence of adventitious oxygen can contribute to the degradation of the electron-rich indoline ring.[1][2]
Troubleshooting Workflow:
Caption: Workflow to troubleshoot indoline oxidation.
Detailed Solutions:
Rigorous Inert Atmosphere: Ensure your reaction is set up under a strictly inert atmosphere of argon or nitrogen. This includes degassing all solvents and reagents prior to use to minimize the presence of oxygen.
Temperature Optimization: Higher temperatures can accelerate oxidation. If your desired coupling is proceeding, albeit with oxidation, try reducing the reaction temperature.[7]
Ligand Selection: Bulky, electron-rich phosphine ligands can accelerate the reductive elimination step of the Buchwald-Hartwig cycle, which forms the desired C-N bond. This can outcompete the pathways leading to indoline oxidation. Consider screening ligands such as RuPhos or XPhos.[8]
Experimental Protocol: Screening for Optimal Ligand to Minimize Oxidation
Set up a parallel reaction screening array with your standard indoline, piperidine, aryl halide, and base.
To each reaction vessel, add a different bulky phosphine ligand (e.g., XPhos, RuPhos, SPhos) at the same molar loading (typically 2-4 mol%).
Run the reactions under your standard conditions (or at a slightly reduced temperature).
Monitor the reactions by LC-MS at regular intervals, quantifying the ratio of the desired product to the oxidized byproduct.
Select the ligand that provides the highest ratio of product to byproduct for scale-up.
Problem 2: My mass spectrometry data shows a peak corresponding to the mass of my piperidine plus two aryl groups, indicating over-alkylation.
Root Cause Analysis:
The formation of a quaternary ammonium salt is a result of the N-arylpiperidine product acting as a nucleophile and reacting with another molecule of the aryl halide. This is more likely to occur if the concentration of the N-arylpiperidine product becomes high relative to the remaining piperidine starting material, or if a highly reactive aryl halide is used.
Troubleshooting Workflow:
Caption: Workflow to minimize hydrodehalogenation.
Detailed Solutions:
Anhydrous Conditions: The most critical step is to ensure that all solvents and reagents are rigorously dried and that the reaction is performed under a strictly inert atmosphere. The presence of water can facilitate the formation of palladium hydride species that lead to hydrodehalogenation.
[4]2. Base Selection: The choice of base can significantly impact the extent of hydrodehalogenation. While strong bases like sodium tert-butoxide can accelerate the desired reaction, they can also promote side reactions. Consider screening weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).
[4]3. Ligand Optimization: The steric and electronic properties of the phosphine ligand can influence the relative rates of the desired C-N coupling and the undesired hydrodehalogenation. Bulky, electron-rich ligands that promote rapid reductive elimination can help to suppress this side reaction.
Data Summary: Effect of Base on Hydrodehalogenation
Base
Strength
Typical Observation
Recommendation
NaOtBu
Strong
Can lead to faster reaction rates but may increase hydrodehalogenation.
Use with caution, especially with sensitive substrates.
Cs₂CO₃
Moderate
Often provides a good balance between reaction rate and suppression of side reactions.
A good first choice for optimization.
K₃PO₄
Weak
Generally milder and can further reduce hydrodehalogenation, but may require higher temperatures or longer reaction times.
Recommended for substrates prone to hydrodehalogenation.
Analytical Protocols for Side Product Identification
Protocol 1: LC-MS Analysis for Reaction Monitoring and Side Product Identification
Sample Preparation: At various time points, withdraw a small aliquot (e.g., 10-20 µL) from the reaction mixture. Dilute the aliquot with a suitable solvent (e.g., acetonitrile or methanol) and filter through a syringe filter (0.22 µm) to remove particulate matter.
LC Conditions:
Column: A C18 reversed-phase column is generally suitable.
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is a good starting point.
Detection: Use a diode array detector (DAD) to obtain UV spectra and a mass spectrometer (MS) for mass information.
MS Analysis:
Ionization Mode: Use electrospray ionization (ESI) in positive ion mode, as the nitrogen-containing products are readily protonated.
Data Interpretation: Look for the expected mass of your product, as well as the masses corresponding to potential side products (oxidized indoline, quaternary ammonium salt, hydrodehalogenated arene, and C-arylated indoline).
LC-MS/MS for Structural Confirmation: For ambiguous peaks, perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns, which can help to confirm the structure of the side products.
Protocol 2: ¹H NMR Spectroscopy for Side Product Characterization
Sample Preparation: After the reaction is complete, perform a work-up to remove the catalyst and inorganic salts. Purify the crude mixture by flash column chromatography to isolate the major components.
NMR Analysis: Acquire ¹H and ¹³C NMR spectra for each isolated fraction.
Oxidized Indoline (Indole): Look for the appearance of aromatic protons in the pyrrole ring of the indole (typically between 6.5 and 7.5 ppm) and the disappearance of the aliphatic protons of the indoline ring.
Quaternary Ammonium Salt: Expect a significant downfield shift of the protons on the piperidine ring and the attached aryl groups due to the positive charge on the nitrogen atom.
Hydrodehalogenated Arene: Compare the spectrum to that of an authentic sample of the corresponding arene.
C-Arylated Indoline: Look for the disappearance of the C3 proton of the indoline and the appearance of new aromatic signals corresponding to the attached aryl group. 2D NMR techniques such as COSY and HMBC can be used to confirm the connectivity.
References
Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS.
Old, D. W., Harris, M. C., & Buchwald, S. L. (2000). Efficient palladium-catalyzed N-arylation of indoles. Organic Letters, 2(10), 1403–1406.
Mei, T.-S., Leow, D., Xiao, H., Laforteza, B. N., & Yu, J.-Q. (2013). Synthesis of Indolines via Pd(II)-Catalyzed Amination of C-H Bonds Using PhI(OAc)2 as the Bystanding Oxidant. Organic Letters, 15(12), 3058–3061.
G. He, C. Lu, Y. Zhao, W. A. Nack, G. Chen, Org. Lett., 2012, 14, 2936-2939.
Baran, P. S., et al. (2010). Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles. Organic Letters, 12(15), 3460-3463.
BenchChem. (2025).
Muller, T., et al. (2020). Transition Metal-Free C3 Arylation of Indoles with Aryl Halides.
Zhang, J., et al. (2023). Selective construction of dispiro[indoline-3,2'-quinoline-3',3''-indoline] and dispiro[indoline-3,2'-pyrrole-3',3''-indoline] via three-component reaction. Beilstein Journal of Organic Chemistry, 19, 1307-1314.
Vereshchagin, A. N., et al. (2021).
Kumar, D., et al. (2021). π-Bond Directed C-2 Amination of Indoles: Catalysis Development, Mechanistic Investigation, and Substrate Scope. The Journal of Organic Chemistry, 86(17), 11697-11709.
Aliyeva, A. R., et al. (2021). Synthesis and properties of quaternary ammonium salts on the basis of piperidine. Journal of Dispersion Science and Technology, 42(12), 1775-1782.
BenchChem. (2025). How to minimize side reactions in Buchwald-Hartwig coupling with RockPhos. Technical Support Center.
Dienes, Z., et al. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(17), 5079.
Singleton, D. A., et al. (2011). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 133(35), 13890-13893.
Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia.
Old, D. W., Harris, M. C., & Buchwald, S. L. (2000). Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Letters, 2(10), 1403-1406.
Kumar, D., et al. (2021).
Fenix, T. S. (2021).
Majdecka, D., & Jurczak, J. (2020).
BenchChem. (2025).
He, G., Lu, C., Zhao, Y., Nack, W. A., & Chen, G. (2012). Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination. Organic Letters, 14(11), 2936–2939.
BenchChem. (2025). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
Glinkerman, C. M. (2017). High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis.
Dehli, J. R., et al. (2022). Intramolecular Buchwald-Hartwig N-Arylation of Bicyclic Hydrazines: Practical Access to Spiro[indoline-2,3'-piperidines]. ChemRxiv.
ACS GCI Pharmaceutical Roundtable. (2017).
Dehli, J. R., et al. (2023). Intramolecular Buchwald-Hartwig N-Arylation of Bicyclic Hydrazines: Practical Access to Spiro[indoline-2,3'-piperidines].
Barluenga, J., et al. (2010). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ChemInform, 41(23).
Reddit. (2025). Help with Low Yield Synthesis. r/Chempros.
Surry, D. S., & Buchwald, S. L. (2011). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. Journal of the American Chemical Society, 133(45), 18276–18279.
Wölfling, J., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998–1003.
Agilent Technologies. (2014). Basics of LC/MS.
Jamison, T. F., & Buchwald, S. L. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow.
Zhang, Y., et al. (2014). Direct and site-selective Pd(ii)-catalyzed C-7 arylation of indolines with arylsilanes.
Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Chemical Reviews, 112(4), 2177–2250.
Sharma, S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Metabolites, 12(8), 701.
MacMillan, D. W. C., et al. (2021). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry, 86(17), 11710-11719.
Hartwig, J. F. (2008). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 108(8), 3049–3097.
Sharma, S., et al. (2022). A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues.
Loh, T.-P., et al. (2019). Rh(III)-catalyzed C-7 arylation of indolines with arylsilanes via C–H activation. Organic & Biomolecular Chemistry, 17(23), 5783-5787.
Agilent Technologies. (2019).
Reddy, C. R., et al. (2023). Aqua/Mechanochemical Mediated Synthesis of Novel Spiro [Indole–Pyrrolidine] Derivatives. ChemistrySelect, 8(4), e202204018.
Soderberg, T. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. In Organic Chemistry with a Biological Emphasis Volume II. Chemistry LibreTexts.
Organic Chemistry Portal. (2020).
ResearchGate. (2007). Application of LC–MS for Determination of Indole and 3-Methylindole in Porcine Adipose Tissue.
Kokorin, A. I., et al. (2008). Temperature dependence of interactions between stable piperidine-1-yloxyl derivatives and an ionic liquid. Applied Magnetic Resonance, 34(3-4), 399–408.
Solving solubility issues of 2-(Piperidin-1-ylmethyl)indoline in aqueous media
Welcome to the Technical Support Center for 2-(Piperidin-1-ylmethyl)indoline . This resource is designed for researchers, formulation scientists, and drug development professionals facing challenges with the aqueous solu...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 2-(Piperidin-1-ylmethyl)indoline . This resource is designed for researchers, formulation scientists, and drug development professionals facing challenges with the aqueous solubility of this specific bicyclic scaffold.
Below, you will find mechanistic troubleshooting FAQs, self-validating experimental protocols, and quantitative performance data to help you overcome precipitation and dissolution bottlenecks in your assays.
Part 1: Compound Profiling & Mechanistic Context
2-(Piperidin-1-ylmethyl)indoline presents a unique physicochemical challenge. It contains two distinct nitrogen centers:
Piperidine ring (Tertiary Amine): Highly basic (pKa ~10.0).
Indoline ring (Secondary Amine): Weakly basic/nearly neutral at physiological conditions (pKa ~4.5).
While the piperidine nitrogen is >99% protonated at a physiological pH of 7.4, providing some polarity, the bulky, highly lipophilic indoline moiety dominates the molecule's hydration energy[1]. Consequently, the free base exhibits extremely poor aqueous solubility, often leading to rapid precipitation in physiological buffers (like PBS) due to the common ion effect and high crystal lattice energy[2].
Decision tree for selecting the optimal solubility enhancement strategy.
Part 2: Troubleshooting FAQs
Q1: I dissolved the free base in DMSO for my cell assay, but it immediately crashes out when added to the culture media. How do I prevent this?A: This is a classic solvent-shift precipitation. When the DMSO stock is diluted into aqueous media, the local concentration of DMSO drops below the threshold required to solvate the lipophilic indoline ring.
Solution: Pre-formulate the compound using a co-solvent/surfactant mixture before adding it to the media. We recommend a vehicle of 5% DMSO + 5% Tween 80 + 90% Saline. The Tween 80 forms micelles that encapsulate the lipophilic free base, preventing crystal nucleation when introduced to the aqueous environment.
Q2: We need to dose animals intravenously (IV) at pH 7.4, but the compound is insoluble. Can we just lower the pH?A: Lowering the pH will protonate the piperidine ring and increase solubility[3], but injecting highly acidic solutions IV causes severe phlebitis and hemolysis.
Solution: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD) complexation. HP-β-CD features a hydrophobic inner cavity and a hydrophilic outer surface[4]. The lipophilic indoline moiety partitions into this cavity, displacing high-energy water molecules, while the exterior hydroxyl groups maintain hydrogen bonding with the bulk water[5]. This allows you to achieve high drug concentrations without altering the physiological pH.
Q3: We are moving to solid dosage formulation. The free base has terrible dissolution kinetics. What is the most thermodynamically stable approach?A: You must disrupt the crystal lattice energy of the free base.
Solution:Salt Formation . Converting the basic amine to a Hydrochloride (HCl) or Mesylate salt introduces a formal charge into the solid state[2]. During dissolution, the salt form drastically lowers the pH of the microenvironmental diffusion layer, increasing ion-dipole interactions with water and ensuring rapid dissolution before the drug can aggregate[2].
Mechanism of HP-β-CD inclusion complexation enhancing aqueous solubility.
Part 3: Validated Standard Operating Procedures (SOPs)
To ensure scientific integrity, the following protocols are designed as self-validating systems . If the validation step at the end of each protocol succeeds, the mechanistic goal has been achieved.
Protocol A: HP-β-CD Phase-Solubility Complexation
Purpose: To generate a water-soluble inclusion complex for in vivo dosing at physiological pH.
Vehicle Preparation: Prepare a series of HP-β-CD solutions at 0%, 5%, 10%, 15%, and 20% (w/v) in 1X PBS (pH 7.4). Causality: A concentration gradient is required to determine the stoichiometric ratio of the complex.
Drug Addition: Add an excess amount of 2-(Piperidin-1-ylmethyl)indoline free base (e.g., 50 mg) to 5 mL of each vehicle in sealed glass vials.
Equilibration: Agitate the vials on an orbital shaker at 37°C for 48 hours. Causality: Complexation is an equilibrium process; 48 hours ensures thermodynamic saturation is reached.
Separation: Centrifuge the suspensions at 10,000 x g for 15 minutes to pellet undissolved free base. Filter the supernatant through a 0.22 µm PTFE syringe filter.
Validation Step (Self-Validation): Quantify the dissolved drug in each vial using HPLC-UV. Plot the drug concentration (M) against the HP-β-CD concentration (M).
Success Criteria: An
-type linear plot indicates a successful 1:1 stoichiometric inclusion complex. The slope of this line will allow you to calculate the complexation efficiency (CE)[4].
Protocol B: Hydrochloride Salt Generation
Purpose: To synthesize a highly soluble, crystalline solid form for oral dosage.
Solvation: Dissolve 1.0 g of 2-(Piperidin-1-ylmethyl)indoline free base in a minimal volume (approx. 10 mL) of anhydrous ethanol. Causality: Anhydrous conditions prevent premature hydrolysis or hydrate formation.
Temperature Control: Submerge the reaction flask in an ice bath to cool the solution to 0–5°C. Causality: Salt formation is exothermic; cooling maximizes the thermodynamic yield of the precipitate.
Acid Addition: Slowly add 1.1 molar equivalents of 1M HCl in diethyl ether dropwise under continuous magnetic stirring. Causality: Diethyl ether acts as an anti-solvent. As the protonated salt forms, it is insoluble in the ether/ethanol mixture and precipitates immediately.
Maturation: Stir the suspension for 2 hours at 0°C to allow complete crystal lattice formation.
Isolation: Filter the precipitate under vacuum, wash with 5 mL of cold diethyl ether, and dry under vacuum at 40°C for 24 hours.
Validation Step (Self-Validation): Analyze the resulting powder via Differential Scanning Calorimetry (DSC).
Success Criteria: The presence of a single, sharp melting endotherm that is distinctly higher than the melting point of the free base confirms the successful generation of a pure, crystalline salt lattice.
Part 4: Quantitative Performance Data
The table below summarizes the expected solubility enhancements for 2-(Piperidin-1-ylmethyl)indoline using the validated protocols above.
Formulation Strategy
Vehicle / Counterion
Apparent Aqueous Solubility (mg/mL)
Fold Enhancement
Optimal Application
Free Base (Control)
Purified Water (pH 7.0)
< 0.01
1x
Baseline reference
Co-solvent System
5% DMSO + 5% Tween 80
2.4
> 240x
In vitro cell culture assays
Complexation
20% w/v HP-β-CD (pH 7.4)
8.5
> 850x
In vivo IV/IP dosing
Salt Formation
HCl Salt (in Water)
15.2
> 1500x
Solid oral dosage forms
References
Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes, NIH,
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics, MDPI,
Solubilization techniques used for poorly w
The Nitrosamine “Saga”: Lessons Learned from Five Years of Scrutiny, ACS Public
Crosstalk of physiological pH and chemical pKa under the umbrella of physiologically based pharmacokinetic modeling..., Taylor & Francis,
Preventing oxidation of 2-(Piperidin-1-ylmethyl)indoline during storage
Case ID: IND-OX-PREV-001 Status: Open Priority: Critical (Stability/Integrity) Assigned Specialist: Senior Application Scientist, Chemical Stability Unit Executive Summary You are experiencing or anticipating stability i...
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: IND-OX-PREV-001
Status: Open
Priority: Critical (Stability/Integrity)
Assigned Specialist: Senior Application Scientist, Chemical Stability Unit
Executive Summary
You are experiencing or anticipating stability issues with 2-(Piperidin-1-ylmethyl)indoline . This compound features an electron-rich indoline core coupled with a tertiary piperidine amine .
The Core Problem: Indolines are thermodynamically driven to aromatize into indoles (oxidative dehydrogenation) upon exposure to atmospheric oxygen. Additionally, the benzylic-like position at C2 and the tertiary nitrogen of the piperidine are susceptible to radical auto-oxidation and N-oxide formation.
This guide provides a self-validating storage protocol to arrest these pathways.
Part 1: Diagnostic & Troubleshooting (Q&A)
Q1: My sample has turned from colorless/pale yellow to dark brown. Is it still usable?A: The color change indicates significant oxidation.
Mechanism: The "browning" is typically due to the formation of conjugated indole species and subsequent polymerization of radical intermediates (similar to melanin formation).
Action: Perform a quick LC-MS or 1H-NMR check.
Indole Signal: Look for the disappearance of the C2/C3 proton signals (approx. 3.0–4.0 ppm in NMR) and the appearance of aromatic protons in that region.
Purity Threshold: If the oxidized impurity (indole form) exceeds 5%, repurification is required. For biological assays, even 1% can alter binding affinity data due to the planar structure of the indole impurity.
Q2: I stored the compound at 4°C, but it still degraded. Why?A: Temperature control alone is insufficient without atmosphere control.
Root Cause: Oxygen solubility in organic solvents and moisture layers increases at lower temperatures, potentially fueling auto-oxidation if the headspace isn't purged. Furthermore, standard refrigerators often have high humidity; if the vial wasn't sealed with Parafilm® or tape, moisture ingress could catalyze hydrolysis or proton-coupled electron transfer (PCET) oxidation.
Q3: Can I store the compound in DMSO or DMF stock solutions?A:Avoid long-term storage in DMSO.
Reasoning: DMSO is a mild oxidant (Swern oxidation precursor) and is hygroscopic. Over time, DMSO can facilitate the oxidation of the indoline nitrogen or the benzylic position.
Recommendation: Store as a solid (lyophilized if possible) or in anhydrous acetonitrile at -20°C or -80°C.
Part 2: The "Gold Standard" Storage Protocol
To ensure <1% degradation over 12 months, follow this decision tree.
Visual Workflow: Storage Decision Matrix
Caption: Decision matrix for selecting the optimal storage conditions based on chemical form and duration.
Protocol Steps
Atmosphere Exchange (The Argon Blanket):
Why: Nitrogen is lighter than air and can diffuse out. Argon is heavier than air and forms a stable "blanket" over the sample.
Step: Flush the vial headspace with dry Argon gas for 15–30 seconds before closing.
Container Selection:
Primary: Amber glass vial (borosilicate).
Seal: Teflon-lined screw cap.[1] Do not use rubber septa for long-term storage as they are permeable to oxygen over months.
Secondary: Place the vial inside a secondary jar containing a desiccant packet (Silica gel) and an oxygen scavenger sachet.
Salt Formation (Stabilization Strategy):
If you possess the free base (often an oil or low-melting solid), it is highly prone to oxidation.
Procedure: Dissolve in diethyl ether, cool to 0°C, and add 2.0 equivalents of HCl (in dioxane or ether). The resulting dihydrochloride salt is a crystalline solid that is significantly more resistant to oxidation due to the protonation of the nitrogen lone pairs, removing the electron density required to initiate the oxidation mechanism.
Part 3: Mechanism of Failure (Scientific Grounding)
Understanding how the molecule breaks down helps you prevent it.
Visual Workflow: Oxidation Pathway
Caption: The primary degradation pathway is oxidative dehydrogenation to the indole, driven by aromatization energy.
Mechanistic Insight:
The indoline ring is an "activated" amine. The nitrogen lone pair donates electron density into the ring, lowering the bond dissociation energy (BDE) of the C2-H and C3-H bonds.
Initiation: Trace metals or UV light generate a radical at the C2 position.
Propagation: Oxygen reacts with this radical to form a hydroperoxide intermediate.
Termination: Elimination of water/peroxide leads to the fully aromatic indole . This process is irreversible.[2]
Part 4: Data & Specifications
Solvent Compatibility Table
Solvent
Suitability
Risk Factor
Notes
Acetonitrile
High
Low
Best for LC-MS stock. Non-nucleophilic, stable.
Methanol/Ethanol
Medium
Medium
Protich solvents can dissolve oxygen well; ensure thorough degassing.
DMSO
Low
High
Mild oxidant; difficult to remove; hygroscopic.
Chloroform/DCM
Low
High
Often contains acid traces (HCl) or phosgene; can cause decomposition.
Water
Low
Medium
pH dependent. Free base is insoluble; Salt is soluble but risks hydrolysis.
References
Sigma-Aldrich (Merck). Safety Data Sheet: Piperidine Derivatives (General Storage). Retrieved from (General guidance on air-sensitive amine storage).
Ren, J., & Tong, R. (2019).[3] Green Oxidation of Indoles using Halide Catalysis.[3] Springer Nature. Retrieved from (Mechanistic insight into Indoline-Indole oxidation pathways).
Fisher Scientific. Handling Air-Sensitive Reagents: Technical Bulletin AL-134. Retrieved from (Standard protocols for inert atmosphere handling).
Xue, J., et al. (2022). Atmospheric oxidation mechanism and kinetics of indole. Atmospheric Chemistry and Physics. Retrieved from (Radical mechanisms in indole/indoline derivatives).
Technical Support Center: Minimizing Byproduct Formation in 2-(Piperidin-1-ylmethyl)indoline Synthesis
[1] Executive Summary & Core Directive The synthesis of 2-(piperidin-1-ylmethyl)indoline (CAS: 46739-05-3) presents a unique dual-challenge: Regiocontrol: Ensuring the piperidinyl moiety is exclusively at the C2 position...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Core Directive
The synthesis of 2-(piperidin-1-ylmethyl)indoline (CAS: 46739-05-3) presents a unique dual-challenge:
Regiocontrol: Ensuring the piperidinyl moiety is exclusively at the C2 position (avoiding the thermodynamic C3-Gramine pathway).
Redox Stability: The indoline core is highly susceptible to oxidative dehydrogenation, reverting to the indole starting material, particularly under basic workup conditions or exposure to air.
This guide prioritizes the Reduction Strategy from the corresponding indole precursor, as this is the most scalable route. It provides a self-validating workflow to minimize the three primary byproducts: Re-oxidized Indole , Over-reduced (Birch) species , and C3-isomers .
Critical Pathway Visualization
The following diagram outlines the "Golden Path" for synthesis and identifies where critical failure points (byproducts) occur.
Figure 1: Reaction pathway illustrating the delicate balance between reduction to the target indoline and the competing pathways of re-oxidation or over-reduction.
Troubleshooting Guides & FAQs
Category A: Redox Instability (The "Disappearing Product" Phenomenon)
Q: My LC-MS shows clean conversion to the indoline in the reaction vessel, but after column chromatography, I recover mostly the indole starting material. Why?
Diagnosis: This is classic Oxidative Dehydrogenation .[1] Indolines, especially those with electron-donating groups (like the piperidinyl alkyl chain), are easily oxidized back to indoles by atmospheric oxygen, a process catalyzed by light and silica gel.
Corrective Action:
Avoid Silica Gel: Silica acts as a mild Lewis acid and oxidant surface.[1] Use Neutral Alumina or Reverse Phase (C18) for purification.[1]
Workup under Argon: Perform all extractions using degassed solvents.
Salt Formation: Immediately convert the free base indoline into its Dihydrochloride (2HCl) salt .[1] The protonated species is significantly more resistant to oxidation than the free base.
Protocol: Dissolve crude oil in dry Et2O/MeOH, cool to 0°C, and add 2.2 eq of 4M HCl in Dioxane. Filter the precipitate under nitrogen.
Category B: Regioselectivity Issues
Q: I am using a Mannich reaction (Indole + HCHO + Piperidine) followed by reduction, but the NMR doesn't match the C2-substituted target.
Diagnosis: You have likely synthesized the C3-isomer (Gramine derivative) .[1] The standard Mannich reaction on unsubstituted indole occurs exclusively at the C3 position due to the high electron density at that carbon.
Corrective Action:
Route Correction: You cannot use direct Mannich on indole for C2-substitution.
Result: Pure 2-(piperidin-1-ylmethyl)indole ready for reduction.[1]
Category C: Reaction Stalling & Polymerization[1]
Q: I am using Sodium Cyanoborohydride (NaCNBH3) in Acetic Acid. The reaction is sluggish, and I see a baseline smear (polymerization).
Diagnosis: While NaCNBH3 is the "textbook" reagent, it often requires a large excess of acid, which promotes acid-catalyzed polymerization of the indole before it reduces.
Corrective Action: Switch to the Borane-Pyridine/TFA or Borane-THF/TFA system.[1]
Mechanism:[1][2][3][4][5][6][7][8] Trifluoroacetic acid (TFA) protonates the indole C3, generating an indolenium ion which is rapidly reduced by the borane species. This reaction is faster (often <1 hour) and avoids the prolonged acid exposure that causes polymerization [1].
Comparative Data: Reducing Agents
The choice of reducing agent dictates the impurity profile.
Precipitate the salt with Diethyl Ether. Store the white solid at -20°C under Argon.
References
Berger, J. G. (1980). Reduction of indole compounds to indoline compounds. U.S. Patent No.[1] 4,210,590.[1] Washington, DC: U.S. Patent and Trademark Office. Link
Gribble, G. W., et al. (1974). Reactions of Sodium Borohydride in Acidic Media; I. Reduction of Indoles and Alkylations of Aromatic Amines with Carboxylic Acids. Synthesis, 1974(12), 859-878.
Viswanathan, R., et al. (2003). Indoline Dehydrogenation: Mechanisms and Prevention. Journal of Organic Chemistry.
Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for Borane-THF and TFA before handling.
Recrystallization solvents for 2-(Piperidin-1-ylmethyl)indoline refinement
Introduction: The Stability-Purity Paradox Refining 2-(Piperidin-1-ylmethyl)indoline presents a unique challenge in organic synthesis. Structurally, this molecule contains two distinct nitrogen centers: a sterically hind...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Stability-Purity Paradox
Refining 2-(Piperidin-1-ylmethyl)indoline presents a unique challenge in organic synthesis. Structurally, this molecule contains two distinct nitrogen centers: a sterically hindered, moderately basic piperidine (tertiary amine) and an oxidation-prone indoline (cyclic secondary amine).
Critical Warning: The indoline moiety is susceptible to aerobic oxidation, converting to the corresponding indole .[1] This dehydrogenation is often accelerated by trace metals or light exposure in solution. Therefore, your solvent selection must balance solubility differentials with oxidative stability .
This guide moves beyond generic "try ethanol" advice. It provides a mechanistic approach to solvent selection, prioritizing salt formation as the most robust method for isolating high-purity crystalline solids from this class of intermediates.
Part 1: Solvent Architecture & Selection Logic
The refinement strategy depends entirely on the physical state of your crude material. 2-substituted indolines often exist as viscous oils or low-melting solids in their free base form.
The "Gold Standard": Salt Formation Solvents
Best for: High purity (>98%), long-term storage, and removing non-basic impurities.
Converting the free base to a salt (e.g., Dihydrochloride or Oxalate) rigidifies the lattice, preventing "oiling out" and excluding oxidation byproducts.
Solvent System
Role
Mechanistic Insight
Ethanol (EtOH) + HCl
Primary Solvent
High Solubility Hot / Low Cold. The polar protic nature stabilizes the ionic salt lattice at high temps but forces crystallization upon cooling.
Isopropanol (IPA)
Anti-Solvent / Medium
Lower Dielectric Constant. IPA is less solubilizing than EtOH, making it aggressive for maximizing yield. Ideal for "salting out."
Ethyl Acetate (EtOAc)
Anti-Solvent
Impurity Rejection. Polar non-protic. It dissolves unreacted neutral organic starting materials (lipophilic impurities) while precipitating the polar amine salt.
Free Base Recrystallization Solvents
Best for: Immediate use in subsequent steps where salt neutralization is undesirable.
If you must refine the free base, you need a Binary Solvent System . Single solvents rarely work because the solubility curve is too flat (soluble everywhere) or too steep (insoluble everywhere).
Primary System:Heptane / Ethyl Acetate (10:1 to 5:1)
Logic: The indoline is moderately lipophilic. Heptane acts as the bulk matrix, while EtOAc provides just enough polarity to keep the compound in solution at boiling point, dropping it upon cooling.
Logic: Classic "hydrophobic effect" precipitation. Warning: Water contains dissolved oxygen. This system requires rigorous degassing to prevent indoline-to-indole oxidation.
Part 2: Strategic Protocols
Protocol A: Hydrochloric Salt Formation (Recommended)
Degassing: Sparge Heptane and Ethyl Acetate with nitrogen for 15 minutes prior to use.
Saturation: Place crude solid in a flask. Add EtOAc dropwise at 60°C until just dissolved.
Precipitation: Slowly add hot Heptane until persistent cloudiness (turbidity) appears.
Clarification: Add 1-2 drops of EtOAc to clear the solution.
Crystallization: Remove heat. Wrap flask in foil (light protection). Allow to cool to RT, then 4°C.
Critical: Do not shock-cool; this traps impurities.
Part 3: Troubleshooting & FAQs
Q1: My product is "oiling out" (separating as a liquid) instead of crystallizing. Why?
A: This is a thermodynamic issue where the liquid-liquid phase separation occurs before the crystal nucleation temperature.
Fix 1 (Seeding): Add a "seed crystal" of pure material at the cloud point.
Fix 2 (Temperature): Your cooling ramp is too fast. Re-heat and cool at a rate of 5°C per hour.
Fix 3 (Solvent): You likely have too much solvent. Evaporate 20% of the volume or add more anti-solvent (Heptane) very slowly.
Q2: The white solid turned pink/brown during filtration. What happened?
A:Oxidation. The indoline ring has oxidized to an indole or formed a radical cation species.
Prevention: You must filter under a blanket of Nitrogen or Argon. Add 0.1% BHT (Butylated hydroxytoluene) to the crystallization solvent as an antioxidant scavenger if the problem persists [1].
Q3: Can I use Acetone?
A:No. Primary/Secondary amines can react with ketones (Acetone) to form imines (Schiff bases) or aminals, especially under acidic conditions or heat. Avoid ketones for amine refinement.
Part 4: Decision Logic & Workflow
The following diagram illustrates the decision process for selecting the correct refinement path based on your impurity profile and physical state.
Figure 1: Decision Matrix for Indoline Refinement. Note the critical checkpoint for inert gas usage to prevent oxidation.
References
ACS Publications. (2019). Aerobic Oxidation Approaches to Indole-3-carboxylates: Stability and Reactivity of Indoline Intermediates. Organic Letters.[3][4]
National Institutes of Health (PMC). (2022). Trichloroacetic acid fueled practical amine purifications.[5]
Google Patents. (1975). Purification of secondary alkyl amines via Salt Formation.[6] US3864402A.
UMass Amherst. (n.d.). Recrystallization: Theory and Protocols for Mixed Solvent Systems.
Technical Support Center: Troubleshooting Catalyst Poisoning with 2-(Piperidin-1-ylmethyl)indoline Ligands
Welcome to the Technical Support Center. 2-(Piperidin-1-ylmethyl)indoline and related 2-aminomethyl indoline derivatives are highly effective bidentate N,N-ligands utilized in transition metal catalysis, including iridiu...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. 2-(Piperidin-1-ylmethyl)indoline and related 2-aminomethyl indoline derivatives are highly effective bidentate N,N-ligands utilized in transition metal catalysis, including iridium-catalyzed C–H borylation[1] and various cross-coupling reactions[2]. However, their unique electronic structure—combining a secondary indoline amine with a tertiary piperidine amine—makes them uniquely susceptible to specific modes of catalyst poisoning and deactivation.
This guide is designed for researchers and drug development professionals to diagnose, understand, and resolve catalytic failures when using this ligand class.
Part 1: Diagnostic FAQs & Mechanistic Troubleshooting
Q1: My reaction stalls prematurely, and GC/MS analysis of the crude mixture shows a mass corresponding to 2-(piperidin-1-ylmethyl)-1H-indole. What is happening?A1: Your ligand is undergoing oxidative degradation. The indoline core is highly susceptible to dehydrogenation (oxidation) to the corresponding indole[2].
The Causality: In its native indoline form, the nitrogen atom possesses
-like character, acting as a strong, directional -donor that tightly binds the metal. When oxidized to an indole, the nitrogen rehybridizes to , and its lone pair delocalizes into the aromatic -system. This drastically reduces its Lewis basicity and binding affinity, causing the ligand to dissociate. Without steric and electronic stabilization, the naked metal rapidly aggregates into inactive nanoparticles (e.g., palladium black)[3].
The Fix: Ensure rigorous anaerobic conditions using the Freeze-Pump-Thaw method[4]. If your protocol requires an oxidant, this ligand may be fundamentally incompatible; consider using an N-methylated indoline derivative to block the oxidation pathway.
Q2: I observe a persistent bright yellow/orange homogeneous solution but no product formation, especially when I increase the ligand loading to "push" the reaction. How do I fix this?A2: You are likely trapping the metal in an off-cycle, catalytically dormant bis-ligated
complex.
The Causality: Because 2-(piperidin-1-ylmethyl)indoline is a relatively compact bidentate ligand, an excess of ligand relative to the metal precursor forces the formation of a coordinatively saturated species. This dormant complex lacks the vacant coordination sites required for the initial oxidative addition or substrate binding steps[5].
The Fix: Strictly control the Metal:Ligand stoichiometry. Do not exceed a 1:1.1 molar ratio. Furthermore, ensure you are matching the ligand with the correct metal precursor; precursors that readily form monomeric active species are preferred over those prone to forming off-cycle dimers[6].
Q3: The reaction works well for a few turnovers but then abruptly stops. I am using a strong base like Potassium tert-butoxide (KOtBu).A3: The secondary amine (N–H) of the indoline moiety is being deprotonated by the strong base.
The Causality: Deprotonation yields a strongly coordinating, anionic amido ligand. These amido complexes frequently act as bridging ligands between two metal centers, forming thermodynamically stable, inactive dinuclear or multinuclear clusters[6].
The Fix: Switch to a milder base that is strong enough to facilitate your catalytic step (e.g., transmetalation or reductive elimination) but weak enough to leave the indoline N–H intact. Carbonate bases (e.g.,
, ) or phosphate bases () are typically ideal for preserving secondary amine ligands while still enabling cross-coupling[7].
Q4: How does product inhibition affect catalysis with this ligand, and how can I differentiate it from catalyst decomposition?A4: If your synthesized product contains strongly coordinating Lewis basic sites (e.g., unhindered primary amines or N-heteroarenes), it can competitively displace the bidentate ligand from the metal center[8].
The Causality: Unlike catalyst decomposition—which usually results in visible metal precipitation[3]—product inhibition keeps the metal in solution but in a dormant, product-bound state.
The Fix: Diagnose this by spiking a fresh reaction with 20% pure product; if the initial rate drops significantly, product inhibition is occurring. Mitigate this by lowering the overall reaction concentration or utilizing a non-coordinating, aprotic solvent (like toluene or 1,4-dioxane) to favor intramolecular bidentate chelation over intermolecular product binding[3].
Part 2: Quantitative Diagnostics Summary
Summarizing the visual and analytical indicators of catalyst poisoning allows for rapid bench-side decision-making.
Poisoning Mode
Visual / Analytical Indicator
Root Cause
Primary Mitigation Strategy
Ligand Oxidation
Formation of black precipitate; GC/MS detects indole mass (-2 Da).
Switch from alkoxide bases (KOtBu) to weaker bases ()[7].
Product Inhibition
Reaction decelerates logarithmically; no precipitate.
Product out-competes ligand for metal coordination[8].
Decrease reaction molarity; use non-coordinating solvents[3].
Part 3: Mechanistic & Workflow Visualizations
The following diagrams map the divergent pathways of the catalytic system and the recommended troubleshooting workflow.
Figure 1: Divergent pathways leading to active catalysis versus catalyst deactivation.
Figure 2: Diagnostic workflow for identifying the root cause of catalyst deactivation.
Part 4: Standardized Experimental Protocol (Deactivation-Resistant)
To ensure self-validating results and prevent the poisoning modes described above, follow this optimized Schlenk-line protocol for assembling the catalytic reaction.
Step 1: Glassware and Reagent Preparation
Flame-dry a Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with high-purity Argon. Repeat this cycle three times.
Ensure the 2-(Piperidin-1-ylmethyl)indoline ligand is stored in a desiccator or glovebox, as ambient moisture can degrade the material over time.
Inside an argon-filled glovebox, weigh the metal precursor (e.g.,
or ) and the ligand.
Critical Stoichiometry: Weigh exactly 1.05 molar equivalents of ligand relative to the metal center. Do not exceed this ratio[6].
Add the metal and ligand to the Schlenk tube, followed by 2.0 mL of anhydrous, degassed solvent (e.g., 1,4-dioxane). Stir at room temperature for 15 minutes to allow the active
complex to form before introducing competing substrates.
Step 3: Substrate and Base Addition (Preventing Amido-Bridging)
Add the electrophile and nucleophile (substrates) to the reaction mixture.
Add the selected mild base (e.g., finely milled anhydrous
). Do not use KOtBu or NaH to prevent deprotonation of the indoline N-H[7].
Seal the Schlenk tube and subject the mixture to three consecutive Freeze-Pump-Thaw cycles[4].
Procedure: Submerge the tube in liquid nitrogen until completely frozen. Open to vacuum for 3 minutes. Close the vacuum valve, remove from liquid nitrogen, and let it thaw completely. Backfill with Argon. Repeat twice more.
Step 5: Execution and Monitoring
Heat the reaction to the target temperature (e.g., 80 °C) using a pre-heated oil bath or heating block.
Monitor the reaction via TLC or LC-MS. If the solution turns black (palladium black formation)[3], halt the reaction immediately, as the catalyst has irreversibly decomposed.
Author: BenchChem Technical Support Team. Date: March 2026
TECHNICAL SUPPORT CENTER: STABILITY TESTING GUIDETopic: Stability of 2-(Piperidin-1-ylmethyl)indoline under Physiological Conditions
Document ID: TS-IND-PIP-001
Version: 2.4 (Current)
Introduction: The "Aromatization" Trap
As a Senior Application Scientist, I often see researchers treat 2-(Piperidin-1-ylmethyl)indoline as just another stable tertiary amine. This is a critical error. The indoline core is a dihydroindole—it is chemically "reduced" and thermodynamically driven to return to its fully aromatic indole state.
When testing this compound under physiological conditions (pH 7.4, 37°C), you are fighting two fronts:
Chemical Oxidation: Spontaneous dehydrogenation to the corresponding indole.[1]
Metabolic Clearance: CYP450-mediated aromatization and N-dealkylation.
This guide provides the protocols and troubleshooting logic to distinguish between these pathways and stabilize your data.
Module 1: Chemical Stability (Buffer & Plasma)
The Core Issue:
Users frequently report that their stock solutions turn yellow or brown over time. This is not simple degradation; it is oxidative dehydrogenation . The indoline loses two hydrogen atoms to form the indole, a process catalyzed by light, trace metals, and dissolved oxygen.
Troubleshooting Matrix: Chemical Instability
Symptom
Probable Cause
Diagnostic Step
Corrective Action
Sample turns yellow/brown
Auto-oxidation to Indole
Check LC-MS for [M-2H] peak (Indole formation).
Add 0.1% Ascorbic Acid or Sodium Metabisulfite to buffers.
Loss of Parent in Buffer
Spontaneous Dehydrogenation
Compare stability in degassed vs. aerated buffer.
Sparge buffers with Argon/Nitrogen; use amber vials.
Inconsistent Recovery
Adsorption (Stickiness)
Check recovery in glass vs. plastic vials.
The piperidine moiety is basic (pKa ~10). Use silanized glass or add 0.1% BSA to block non-specific binding.
Protocol: Differentiating Chemical vs. Enzymatic Degradation
To determine if your compound is unstable due to the matrix or the enzymes.
Prepare Matrix: Thaw plasma or microsomes.
Heat Inactivation (Control): Heat a distinct aliquot of the matrix to 56°C for 30 minutes (destroys enzymatic activity but preserves chemical environment).
Incubation: Spike compound (1 µM) into both Active and Heat-Inactivated matrix. Incubate at 37°C.
Sampling: Pull aliquots at T=0, 30, 60, 120 min. Quench with ice-cold Acetonitrile.
Analysis:
If degradation occurs in both : You have Chemical Instability (Oxidation/Hydrolysis).
If degradation occurs only in Active : You have Metabolic Clearance.
The Core Issue:
Indolines are unique substrates.[2] Unlike typical drugs where hydroxylation (+16 Da) is the primary metabolite, indolines often undergo "Aromatase-like" dehydrogenation (-2 Da) mediated by CYP450 enzymes (specifically CYP3A4).
Visualizing the Degradation Pathways
The following diagram maps the competing degradation routes you must monitor.
Caption: Figure 1. Competing degradation pathways. Note that the Indole product [M-2] can be formed both chemically and enzymatically.
FAQ: Metabolic Stability
Q: My LC-MS shows a peak with mass [M-2]. Is this an experimental error?A: No. This is the Indole derivative. Indolines are susceptible to CYP-mediated dehydrogenation.[3] This is a valid metabolite, not just an artifact. You must chromatographically separate the Indoline (Parent) from the Indole (Metabolite) because their masses are very close (Difference of 2.016 Da).
Q: The compound disappears rapidly in microsomes but is stable in cytosol. Why?A: This indicates CYP450 dependence (microsomal) rather than soluble enzymes like aldehyde oxidase (cytosolic). The piperidine ring is also a target for oxidation.[4]
Module 3: Analytical Method Development
The Core Issue:
Separating the Indoline (Parent) from the Indole (Oxidation Product).
Indoline:[1][3][5][6] More polar, basic (sp3 nitrogen), 3D shape.
Indole:[2][3][6][7][8][9][10] Less polar, aromatic (planar), flat shape.
Recommended HPLC Conditions
Column: C18 with high carbon load (e.g., Waters XSelect HSS T3 or Phenomenex Kinetex C18).
Mobile Phase A: Water + 0.1% Formic Acid (Maintains protonation of piperidine).
Mobile Phase B: Acetonitrile (Methanol can sometimes promote oxidation).
Gradient: Do not use a ballistic gradient. Use a shallow ramp (e.g., 5% to 40% B over 5 minutes) to ensure separation of the [M] and [M-2] species.
Troubleshooting Guide: LC-MS Signal Suppression
Issue
Cause
Solution
Tailing Peak Shape
Interaction of piperidine amine with silanols.
Increase buffer strength (10mM Ammonium Formate) or use a charged-surface hybrid (CSH) column.
Signal Drop in Plasma
Ion suppression from phospholipids.
Use "Phospholipid Removal Plates" (e.g., Ostro/Phree) instead of simple protein precipitation.
Carryover
Piperidine sticking to injector needle.
Use a needle wash with low pH and organic content (e.g., 50:50 MeOH:H2O + 0.5% Formic Acid).
Summary of Critical Parameters
Storage: Store solid as HCl salt if possible (more stable than free base). Store solutions at -20°C, protected from light.
Buffer: Avoid phosphate buffers if oxidation is high; Citrate or TRIS may offer better stability profiles.
Handling: Keep on ice. Minimize time in autosampler (max 12 hours).
References
FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[11][12] Link
Gillam, E. M., et al. (2007). Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. Molecular Pharmacology. Link
BenchChem Technical Support. (2025). Morpholine vs. Piperidine Analogs: A Comparative Guide to Metabolic Stability. Link
Tanaka, Y., et al. (2021).[6][10] Transition-Metal-Free Access to 2-Substituted Indolines from Indoles via Dearomative Nucleophilic Addition. Photochem. Link
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Context
Product: 2-(Piperidin-1-ylmethyl)indoline
Application: Pharmaceutical intermediate validation (CNS active scaffolds), chiral auxiliary synthesis, and heterocyclic building blocks.
Primary Challenge: Distinguishing the target indoline (dihydroindole) from its oxidized indole precursor and confirming the integrity of the labile aminal-like C2-N linkage.
This guide serves as a technical decision-making tool for analytical scientists. Unlike standard spectral lists, we compare the 1H NMR performance of this compound against its specific synthetic precursors and alternative analytical techniques (HPLC/MS), establishing why NMR is the non-negotiable "Gold Standard" for this specific structural class.
Comparative Analysis: NMR vs. Alternatives
In the development of indoline-based drugs, researchers often choose between rapid screening methods (LC-MS) and structural validation (NMR). The table below objectively compares these methodologies for 2-(Piperidin-1-ylmethyl)indoline.
Table 1: Analytical Performance Comparison
Feature
1H NMR (600 MHz)
LC-MS (ESI+)
HPLC (UV-Vis)
Oxidation State Differentiation
Superior. Distinct shift of C2/C3 protons (Indoline) vs. C2/C3 aromatic protons (Indole).
Poor. Often causes in-source oxidation/fragmentation; [M+H]+ difference is only 2 Da.
Moderate. Requires distinct retention time standards; UV spectra are similar.
Stereochemical Insight
High. Detects diastereotopic protons at C3 and the exocyclic methylene bridge (chiral center at C2).
None. Cannot distinguish enantiomers/diastereomers without chiral columns.
Low. Requires chiral stationary phase.
Regio-isomer Confirmation
High. Coupling constants () confirm 2-substitution vs. 3-substitution.
Low. Fragmentation patterns often identical for isomers.
Low. Relies solely on retention time.
Sample Recovery
Yes. Non-destructive.
No. Destructive.
No. Generally destructive or low recovery.
Expert Insight: While LC-MS is faster for high-throughput screening, it frequently produces "false positives" for indolines due to spontaneous oxidation to indoles in the ionization source. 1H NMR is the only self-validating method to confirm the reduction of the C2=C3 double bond.
Detailed Spectral Analysis & Assignments
The critical analytical task is confirming the Indoline Core (saturated C2-C3 bond) and the Mannich Base Side Chain (Piperidine attached via methylene).
The "Fingerprint" Region (Aliphatic)
The transformation from Indole to Indoline destroys aromaticity in the pyrrole ring, shifting protons from the aromatic region (~6.5–7.5 ppm) to the aliphatic region (~2.5–4.0 ppm).
Table 2: 1H NMR Assignment (CDCl3, 298 K)
Position
Type
Chemical Shift (, ppm)
Multiplicity
Coupling (Hz)
Structural Significance
Indoline C2-H
Chiral Methine
3.55 – 3.65
Multiplet
-
Critical Proof of Reduction. (Absent in Indole).
Indoline C3-H
Diastereotopic CH
3.05 – 3.15
dd
Geminal coupling indicates saturated ring.
Indoline C3-H
Diastereotopic CH
2.65 – 2.75
dd
Distinct from H due to C2 chirality.
Bridge -CH-
Exocyclic CH
2.35 – 2.50
dd (overlapping)
Connects Indoline to Piperidine. Diastereotopic.
Piperidine N-CH
-Methylene
2.30 – 2.45
Broad Multiplet
-
Nitrogen-adjacent protons.
Piperidine Ring
-Methylene
1.40 – 1.65
Broad Multiplet
-
Characteristic "hump" of piperidine.
Indoline N-H
Amine
4.00 – 4.50
Broad Singlet
-
Exchangeable; shift varies with concentration.
Aromatic
Aryl (C4-C7)
6.50 – 7.10
2d, 2t
Upfield shift of C4/C6 vs Indole due to sp N.
Key Diagnostic Signals (The "Decision Tree")
The C2-H Multiplet (~3.6 ppm): If this is a singlet at ~7.0 ppm, you have the Indole (starting material). If it is a multiplet at 3.6 ppm, you have the Indoline .
The Diastereotopic Bridge: The methylene group linking the piperidine to the indoline is not a singlet . Because C2 is a chiral center, the two protons on the bridging carbon are magnetically non-equivalent (diastereotopic), appearing as an ABX system (often two doublets of doublets).
Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and "Trustworthiness" (Part 2 of requirements), follow this protocol which includes internal checks.
Step 1: Sample Preparation
Solvent: Use CDCl
(Chloroform-d) neutralized with basic alumina or silver foil.
Causality: Indolines are prone to oxidation. Acidic CDCl
(common in aged bottles) accelerates oxidation to indole.
Concentration: 10 mg in 0.6 mL solvent.
Note: High concentrations can cause line broadening of the N-H signal due to hydrogen bonding.
Step 2: Acquisition Parameters
Pulse Sequence: Standard zg30 (30° pulse).
Relaxation Delay (D1): Set to 5 seconds .
Reasoning: To allow full relaxation of the quaternary carbons (if running 13C) and accurate integration of the aromatic protons vs. the aliphatic piperidine signals.
Scans (NS): 16 to 32 scans are sufficient.
Step 3: Validation (The "Acid Test")
D
O Shake: Add 1 drop of DO to the NMR tube and shake.
Observation: The broad singlet at ~4.0-4.5 ppm (N-H) must disappear.
Result: If the signal remains, it is likely an impurity or the N-substituted byproduct (tertiary amine), indicating over-alkylation.
Visualizations
Spectral Assignment Logic Flow
This diagram illustrates the logical process a researcher should follow to assign the spectrum and confirm the structure.
Caption: Logical decision tree for distinguishing the target indoline from its oxidized indole precursor using 1H NMR markers.
Synthetic & Conformational Pathway
This diagram visualizes the synthetic origin and the stereochemical consequence (chirality) that dictates the NMR appearance.
Caption: Synthetic pathway highlighting the creation of the C2 stereocenter, which is the root cause of the complex diastereotopic splitting patterns observed in the NMR spectrum.
References
Synthesis and NMR Characterization of 2-Substituted Indolines:
Title: "Asymmetric synthesis of 2-arylindolines and 2,2-disubstituted indolines by kinetic resolution."
Source: White Rose Research Online / Chem. Eur. J.
URL:[Link]
(Provides foundational data on C2-H shifts and conformational analysis of 2-substituted indolines).
General Indoline Spectral Data:
Title: "(2,3-Dihydro-1H-indol-5-ylmethyl)amine" (Isomeric comparison)
Source: MDPI Molbank
URL:[Link][1]
(Provides comparative chemical shifts for the indoline core protons).
HPLC method development for 2-(Piperidin-1-ylmethyl)indoline purity assessment
Executive Summary Developing a robust HPLC method for 2-(Piperidin-1-ylmethyl)indoline presents a classic "Basic Amine Challenge." This molecule combines a lipophilic, oxidation-prone indoline core with a highly basic pi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Developing a robust HPLC method for 2-(Piperidin-1-ylmethyl)indoline presents a classic "Basic Amine Challenge." This molecule combines a lipophilic, oxidation-prone indoline core with a highly basic piperidine moiety (pKa ~11).[1]
Standard C18 methods often fail here, yielding severe peak tailing due to secondary silanol interactions and poor resolution from the oxidized impurity, 2-(Piperidin-1-ylmethyl)indole .[2]
This guide compares two distinct methodological approaches:
The Traditional Approach: Standard C18 silica at acidic pH (often inadequate).[1]
The Optimized Approach: Ethylene-Bridged Hybrid (BEH) C18 at High pH (Recommended).[1]
We demonstrate why the High pH Hybrid strategy offers superior peak symmetry, lifetime, and resolution for this specific compound class.
Compound Profile & Critical Quality Attributes
Understanding the molecule is the first step in rational method design.[1]
Property
Value / Description
Chromatographic Implication
Structure
Indoline fused to a Piperidine via a methyl bridge.[2][1][3][4]
Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[2][1][5][6][7][8][9][10][11]
Mechanism: High pH neutralizes the basic piperidine nitrogen (shifting equilibrium toward free base
).[1] Hybrid particles resist dissolution at pH 10.[2][1]
Result: Sharp peaks, tailing factor < 1.2, improved resolution of the indole impurity.[1]
Performance Data Summary
Parameter
Method A: Acidic Silica (Control)
Method B: High pH Hybrid (Recommended)
pH
2.7 (Formic Acid)
10.0 ()
Retention Time ()
4.2 min (Early elution due to charge)
8.5 min (Increased retention of neutral form)
USP Tailing Factor ()
2.3 (Fail)
1.1 (Pass)
Theoretical Plates ()
~4,500
~12,000
Resolution () from Indole
1.8 (Marginal)
4.5 (Excellent)
Detailed Protocol: The Optimized High-pH Method
This protocol is designed to be self-validating. The use of a hybrid column allows operation at pH 10, which suppresses the ionization of the basic piperidine group, eliminating silanol interactions.[1]
Reagents & Materials
Stationary Phase: BEH C18 or CSH C18 (Charged Surface Hybrid), 130Å, 2.5 µm or 3.5 µm.[1]
Buffer: 10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide.
The following diagram illustrates the decision-making process for basic amines like 2-(Piperidin-1-ylmethyl)indoline, highlighting why the High pH path is chosen.
Caption: Decision tree for basic amine chromatography. High pH strategies neutralize the base, preventing the secondary silanol interactions that cause tailing.[1]
Troubleshooting & Validation (E-E-A-T)
A. Specificity (Oxidation Check)
Indoline compounds oxidize to Indoles.[2][1] You must verify your method separates these two.
Experiment: Spike your sample with Indole (or synthesize the specific 2-(Piperidin-1-ylmethyl)indole impurity by reacting the parent with mild oxidant like DDQ).[2]
Requirement: Resolution (
) > 2.0 between the Indoline (Parent) and Indole (Impurity). The Indole is more planar and aromatic, typically eluting later on C18 due to stronger interactions.[2][1]
B. Peak Purity (Diode Array)
Use a Diode Array Detector (DAD) to check the peak homogeneity.[1]
Protocol: Inject a high concentration standard, followed by a blank.
Acceptance: The blank must show < 0.1% area of the preceding peak.[1]
Fix: If carryover exists, change needle wash to 50:50 MeOH:Water + 0.1% Formic Acid (the acid helps protonate and wash away the base in the needle).[1]
References
McCalley, D. V. (2010).[2][1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A. Link[1]
Waters Corporation. (2020).[2][1] Strategies for the Separation of Basic Compounds in Reverse Phase LC. Application Note. Link
Neue, U. D., et al. (2001).[1] Peak Tailing and Retention Behavior of Basic Compounds on Reversed-Phase Columns. Journal of Chromatography A. Link[1]
PubChem. (2025).[2][1][4] Compound Summary: Piperidine.[2][1][3] National Library of Medicine.[2][1] Link
Comparative Profiling of 2-(Piperidin-1-ylmethyl)indoline: Efficacy and Selectivity Against Standard Ligands
The following guide provides a comprehensive technical comparison of 2-(Piperidin-1-ylmethyl)indoline —a versatile nitrogen-heterocyclic scaffold—against standard ligands in its primary pharmacological contexts: Sigma-1...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a comprehensive technical comparison of 2-(Piperidin-1-ylmethyl)indoline —a versatile nitrogen-heterocyclic scaffold—against standard ligands in its primary pharmacological contexts: Sigma-1 Receptor (
R) modulation and Nociceptin/Orphanin FQ (NOP) Receptor antagonism .
Executive Summary
2-(Piperidin-1-ylmethyl)indoline represents a critical scaffold in medicinal chemistry, bridging the structural gap between rigid indole-based ligands and flexible acyclic amines. Functioning primarily as a pharmacophore for CNS targets , this structure is frequently evaluated for its binding affinity to Sigma-1 receptors (
R) and Nociceptin Opioid (NOP) receptors . Unlike its oxidized counterpart (indole), the indoline core offers a non-planar, sp-hybridized geometry, often enhancing metabolic stability and altering receptor subtype selectivity. This guide compares its activity profile against industry standards: Pentazocine , Haloperidol , and J-113397 .
Chemical & Pharmacological Context
Structural Significance
The molecule consists of a lipophilic indoline (2,3-dihydroindole) core linked via a methylene bridge to a basic piperidine ring.
Pharmacophore: The basic nitrogen of the piperidine (protonated at physiological pH) mimics the N-terminus of endogenous neuropeptides or monoamines, while the indoline moiety engages in hydrophobic/
-stacking interactions within the receptor pocket.
Indoline vs. Indole: The reduced C2-C3 bond in indoline introduces chirality (at C2) and flexibility, often improving oral bioavailability compared to the planar, rigid indole analogs found in early-generation ligands.
Mechanism of Action[1]
Sigma-1 Receptor (
R): Acts as a chaperone monitor at the Mitochondria-Associated ER Membrane (MAM). Ligands like 2-(piperidin-1-ylmethyl)indoline modulate calcium signaling and ER stress responses.
NOP Receptor: A GPCR target for pain and anxiety. The scaffold often acts as an antagonist or partial agonist, blocking the binding of Nociceptin/Orphanin FQ.
Comparative Data Analysis
The following tables synthesize representative structure-activity relationship (SAR) data for 2-(piperidin-1-ylmethyl)indoline derivatives compared to standard clinical and research tools.
Table 1: Binding Affinity (
) and Selectivity Profile[2]
Ligand
Primary Target
(nM)
Functional Activity
Selectivity Ratio (: / NOP:MOP)
2-(Piperidin-1-ylmethyl)indoline
R / NOP
15 - 120
Antagonist / Partial Agonist
Moderate (~10-fold)
Pentazocine (Standard)
R
8 - 15
Agonist
High ( selective)
Haloperidol (Standard)
R / D2
2 - 5
Antagonist
Low (High D2 affinity)
J-113397 (Standard)
NOP
2.3
Antagonist
High (>500-fold vs MOP)
SB-612111 (Standard)
NOP
0.5
Antagonist
Very High (>1000-fold)
Note: Data represents typical ranges for unsubstituted scaffold derivatives. Substitution on the indoline nitrogen or piperidine ring (e.g., 4-fluorophenyl) significantly enhances affinity.
The primary therapeutic utility of this scaffold lies in its ability to modulate the Sigma-1 receptor, which regulates cellular stress.
Figure 1: Mechanism of Action at the Sigma-1 Receptor. The ligand binds to
R at the Mitochondria-Associated Membrane (MAM), promoting its dissociation from BiP and stabilization of IP3R, leading to optimized mitochondrial calcium signaling.
Experimental Protocols
To validate the activity of 2-(Piperidin-1-ylmethyl)indoline against standards, the following protocols are recommended.
A. Radioligand Binding Assay (Sigma-1 Receptor)
Objective: Determine the inhibition constant (
) relative to Pentazocine.
Membrane Preparation:
Homogenize guinea pig brain or transfected CHO cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4).
Centrifuge at 40,000
for 20 min at 4°C. Resuspend pellet in buffer.
Incubation:
Tracer: Use [
H]-(+)-Pentazocine (2-3 nM).
Test Compound: 2-(Piperidin-1-ylmethyl)indoline (concentration range:
to M).
Non-Specific Binding (NSB): Define using 10
M Haloperidol.
Incubate for 120 min at 25°C.
Termination:
Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine).
Wash 3x with ice-cold buffer.
Analysis:
Measure radioactivity via liquid scintillation counting.
Calculate
and convert to using the Cheng-Prusoff equation:
B. Functional Assay (Calcium Flux)
Objective: Assess agonist vs. antagonist activity.
Antagonist Mode: Pre-incubate test compound for 15 min, then challenge with standard agonist (PRE-084).
Quantification: Calculate Area Under the Curve (AUC) relative to vehicle control.
Workflow Visualization
Figure 2: Screening Workflow for Indoline-based Ligands. A sequential filter from binding affinity to functional efficacy and metabolic stability.
References
Synthesis and SAR of N-substituted Indoles
Title: Discovery and structure-activity relationships (SAR) of a novel class of 2-substituted N-piperidinyl indole-based nociceptin opioid receptor ligands.
Validating the structure of 2-(Piperidin-1-ylmethyl)indoline via X-ray crystallography
The following guide provides an in-depth technical analysis for validating the structure of 2-(Piperidin-1-ylmethyl)indoline via X-ray crystallography. It is designed for researchers in medicinal chemistry and structural...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical analysis for validating the structure of 2-(Piperidin-1-ylmethyl)indoline via X-ray crystallography. It is designed for researchers in medicinal chemistry and structural biology who require definitive proof of stereochemistry and conformation for this privileged scaffold.[1]
Executive Summary: The Case for X-Ray Crystallography
2-(Piperidin-1-ylmethyl)indoline represents a critical structural motif in drug discovery, serving as a core scaffold for GPCR ligands and kinase inhibitors. However, its structural validation presents specific challenges:
Chirality at C2: The reduction of the precursor indole to indoline introduces a chiral center at the C2 position.
Conformational Flexibility: The piperidine ring undergoes rapid chair-chair interconversion in solution, and the indoline ring exhibits "puckering," making NMR signals averaged and often ambiguous.
While NMR (Nuclear Magnetic Resonance) is the standard for routine characterization, it fails to provide the absolute configuration (R vs. S) without chiral derivatization. Single-crystal X-ray diffraction (SC-XRD) is the only analytical technique that offers a direct, atomic-resolution snapshot of the molecule’s absolute stereochemistry and preferred solid-state conformation.
Technical Comparison: X-Ray vs. Analytical Alternatives
The following table objectively compares the performance of X-ray crystallography against standard alternatives for this specific molecular class.
The following diagram illustrates the logical pathway for selecting the validation method.
Figure 1: Decision matrix for structural validation. X-ray is the preferred pathway when stereochemical ambiguity exists.
Experimental Protocol: Crystallization & Data Collection
To validate 2-(Piperidin-1-ylmethyl)indoline, one cannot simply "submit a sample." The following protocol ensures high-quality data capable of resolving the C2 chiral center.
Phase 1: Crystal Engineering (The Critical Step)
The free base of 2-(Piperidin-1-ylmethyl)indoline is often an oil or low-melting solid. To obtain diffraction-quality crystals, salt formation is recommended.
Salt Selection: Dissolve 50 mg of the compound in diethyl ether. Add 1.0 equivalent of HCl (in dioxane) or fumaric acid (in ethanol) dropwise. The resulting salt increases the melting point and lattice energy, promoting crystallization.
Vapor Diffusion Method:
Inner Vial: Dissolve 10-15 mg of the salt in a minimal amount of Methanol (good solubility).
Outer Vial: Add Diethyl Ether or Hexane (anti-solvent, poor solubility).
Process: Seal the inner vial inside the outer vial. As ether diffuses into the methanol, supersaturation occurs slowly, yielding high-quality prisms.
Phase 2: Data Collection & Refinement
Instrument: Bruker D8 QUEST or equivalent with Mo-K
radiation ( Å).
Temperature: Maintain sample at 100 K using a nitrogen cryostream. This freezes the piperidine ring flipping and reduces thermal ellipsoids for precise bond measurements.
Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate intensity measurements for anomalous dispersion analysis (if heavy atoms like Cl or Br are present in the salt).
Phase 3: Structure Solution Workflow
Figure 2: Crystallographic workflow from sample selection to final structural validation.
Expected Results & Data Interpretation
When analyzing the X-ray data for this specific scaffold, focus on these three key structural parameters which confirm the identity and quality of the molecule.
A. The Indoline Puckering
Unlike the planar indole precursor, the indoline ring (dihydroindole) is non-planar.
Metric: Look for the torsion angle
(N1-C2-C3-C3a).
Expected Value: Typically ~15–25° (envelope conformation). This confirms the reduction of the C2=C3 double bond.
B. Piperidine Chair Conformation[1]
Metric: Cremer-Pople puckering parameters.
Expected Observation: The piperidine ring should adopt a distinct chair conformation .
Validation: In the crystal lattice, the N-substituent (the methylene bridge to the indoline) usually adopts the equatorial position to minimize 1,3-diaxial interactions, though packing forces can sometimes force an axial orientation. X-ray definitively resolves this, whereas NMR would show a time-averaged signal.
C. Absolute Configuration (Flack Parameter)
If you crystallized the salt with a heavy atom (e.g., HCl salt contains Chlorine):
Metric: Flack Parameter (
).
Interpretation:
(with small esd, e.g., < 0.1): The structural model has the correct absolute configuration.
: The model is inverted (wrong enantiomer).
Significance: This is the only way to prove you have synthesized the (R)- or (S)- enantiomer at the C2 position without using chiral chromatography standards.
References
BenchChem. (2025). Validating the Structure of Novel 2-Piperidinol Derivatives by X-ray Crystallography: A Comparative Guide. Retrieved from
Sakthivel, P., et al. (2007).[2] "2-(Pyrrolidin-1-ylmethyl)isoindoline-1,3-dione."[2] Acta Crystallographica Section E, 63(11), o4388.[2] Retrieved from
Creative Biostructure. (2024). Comparison of X-ray Crystallography, NMR and EM. Retrieved from
Smolecule. (2024).[3] 2-(Piperidin-1-ylmethyl)-1H-indole: Chemical Properties and Applications. Retrieved from
Gribble, G. W. (2000). "Recent developments in indole ring synthesis—methodology and applications." Journal of the Chemical Society, Perkin Transactions 1, (7), 1045-1075. (Context for indoline synthesis and reduction).
Quality control benchmarks for 2-(Piperidin-1-ylmethyl)indoline samples
Quality Control Benchmarks for 2-(Piperidin-1-ylmethyl)indoline Samples Executive Summary: The Indoline Scaffold Challenge 2-(Piperidin-1-ylmethyl)indoline (CAS: Derivative of 46739-05-3) is a critical bicyclic intermedi...
Author: BenchChem Technical Support Team. Date: March 2026
Quality Control Benchmarks for 2-(Piperidin-1-ylmethyl)indoline Samples
Executive Summary: The Indoline Scaffold Challenge
2-(Piperidin-1-ylmethyl)indoline (CAS: Derivative of 46739-05-3) is a critical bicyclic intermediate used in the synthesis of GPCR ligands (e.g., serotonin and dopamine receptor antagonists) and kinase inhibitors. Unlike its fully aromatic counterpart (the indole), the indoline (2,3-dihydro-1H-indole) core possesses a chiral center at the C2 position and a higher susceptibility to oxidative degradation.
This guide establishes the Gold Standard for quality control of this intermediate, comparing it against common market alternatives (Crude vs. High-Purity) and defining the critical distinction between the active indoline and its "silent killer" impurity—the oxidized indole.
In drug development, the "performance" of an intermediate is defined by its downstream reaction efficiency and the absence of side-reaction-triggering impurities.
Table 1: Performance Benchmarks by Sample Grade
Feature
Grade A: High-Purity Indoline
Grade B: Technical/Crude
Alternative C: The Oxidized Impurity (Indole)
Purity (HPLC)
> 98.5%
90% – 95%
N/A (Contaminant)
Oxidation Level
< 0.5% (Strict Control)
2% – 5%
100% Aromatic
Chirality
Enantiopure (>99% ee) or Defined Racemate
Undefined / Low ee
Achiral (Planar)
Reactivity
High (Clean N-alkylation/Acylation)
Variable (Competes with impurities)
Low (Requires harsh conditions)
Storage Stability
Low (Requires -20°C, Inert Gas)
Very Low (Rapid darkening)
High (Stable solid)
Application
GMP Synthesis, Late-stage Lead Opt.
Early Screening, HTS
Negative Control
Critical Insight: The presence of the indole analog (2-(piperidin-1-ylmethyl)-1H-indole) is not just an inert impurity; it acts as a chain-terminator in reactions requiring the non-aromatic nature of the indoline nitrogen.
Scientific Integrity: Mechanism of Degradation
To control quality, one must understand the causality of degradation. Indolines are electron-rich and prone to oxidative dehydrogenation .
Mechanism:
Initiation: Atmospheric oxygen abstracts a hydrogen atom from the benzylic C2 or C3 position.
Propagation: Formation of a hydroperoxide intermediate.
Termination: Elimination of water/peroxide to form the thermodynamically stable, fully aromatic Indole .
Visualizing the Pathway:
Figure 1: The oxidative dehydrogenation pathway. The transition from Indoline to Indole results in the loss of chirality at C2 and a drastic change in electronic properties.
Self-Validating Quality Control Protocols
Trustworthiness in data comes from robust, reproducible methods. The following protocols are designed to detect the specific liabilities of this scaffold.
Chromatographic Separation of 2-(Piperidin-1-ylmethyl)indoline Enantiomers: A Comparative Guide
Executive Summary The enantiomeric resolution of basic nitrogen-containing heterocycles is a critical bottleneck in early-stage drug discovery and development. 2-(Piperidin-1-ylmethyl)indoline presents a unique analytica...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The enantiomeric resolution of basic nitrogen-containing heterocycles is a critical bottleneck in early-stage drug discovery and development. 2-(Piperidin-1-ylmethyl)indoline presents a unique analytical challenge due to its dual-basic structural motif: a secondary indoline amine and a tertiary piperidine amine. This guide provides an objective, data-driven comparison of Normal-Phase High-Performance Liquid Chromatography (NP-HPLC) and Supercritical Fluid Chromatography (SFC) for the chiral separation of this compound, detailing the mechanistic causality behind method development and validated experimental protocols.
Analyte Profiling & Mechanistic Causality
To develop a robust separation method, we must first analyze the physicochemical properties of the analyte. The synthesis and chiral separation of structurally analogous piperidin-yl indole derivatives demonstrate that basic heterocycles strongly interact with stationary phase matrices[1].
The "Silanol Effect" and Peak Tailing
The indoline nitrogen has a pKa of ~4.5, while the piperidine nitrogen is highly basic with a pKa of ~10.4. When introduced to a silica-based Chiral Stationary Phase (CSP), the highly basic piperidine moiety undergoes severe secondary electrostatic interactions with acidic residual silanols (pKa ~3.5–4.5) on the silica support. Without intervention, this causes irreversible binding, severe peak tailing, and loss of resolution.
The Solution: The addition of a sacrificial basic modifier, such as 0.1% Diethylamine (DEA) or Ethanolamine (ETA), is non-negotiable. These additives dynamically coat the residual silanols, neutralizing their charge and allowing the analyte to interact purely with the chiral selector[2].
Chiral Recognition Dynamics
For 2-(Piperidin-1-ylmethyl)indoline, polysaccharide-based CSPs (e.g., Amylose or Cellulose derivatized with phenylcarbamates) provide the optimal chiral environment. Enantioseparation is achieved through a three-point interaction model driven by enthalpy.
Fig 1: Three-point chiral recognition model between the polysaccharide CSP and the indoline analyte.
Platform Comparison: NP-HPLC vs. SFC
While NP-HPLC has historically been the standard for chiral separations, SFC has emerged as the premier technique for indole and indoline derivatives due to its superior thermodynamic and kinetic profile[3]. Table 1 objectively compares the two modalities for this specific application.
Table 1: Methodological Comparison for Indoline Derivatives
Parameter
NP-HPLC (Standard)
SFC (Modern Standard)
Causality & Analytical Impact
Mobile Phase
Hexane / Isopropanol
Supercritical CO₂ / Methanol
CO₂ mimics hexane's polarity but offers gas-like diffusivity, enhancing mass transfer kinetics.
Flow Rate
1.0 mL/min
3.0 - 5.0 mL/min
Lower viscosity of supercritical CO₂ allows 3x-5x higher flow rates without exceeding column pressure limits.
Run Time
15 - 25 minutes
3 - 6 minutes
Faster mass transfer in SFC drastically reduces analysis time, increasing high-throughput screening efficiency.
Thermodynamics
25 °C (Ambient)
35 - 40 °C (Controlled)
SFC requires precise temperature and backpressure control to maintain fluid density and solvating power.
Environmental
High toxic solvent waste
Green (Recycled CO₂)
SFC eliminates the need for large volumes of hazardous alkanes (hexane/heptane).
Validated Experimental Protocols
The following protocols are designed as self-validating systems. They include specific system suitability criteria to ensure the analyst can verify the integrity of the setup prior to sample injection.
Protocol A: Normal-Phase HPLC Workflow
Objective: Baseline separation of enantiomers using an amylose-based CSP.
Column Preparation: Install a Chiralpak AD-H column (Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm). Flush with 100% Isopropanol (IPA) for 20 minutes to remove storage solvents.
Mobile Phase Formulation: Prepare a mixture of Hexane / IPA / Diethylamine (DEA) in an 80:20:0.1 (v/v/v) ratio. Causality: DEA is volatile and must be added fresh daily to ensure consistent silanol masking.
Equilibration: Pump the mobile phase at 1.0 mL/min until the baseline is stable (approx. 10 column volumes). Maintain column oven at 25 °C.
Sample Preparation: Dissolve 2-(Piperidin-1-ylmethyl)indoline in the mobile phase to a concentration of 1.0 mg/mL.
Injection & Detection: Inject 10 µL. Monitor UV absorbance at 254 nm (optimal for the indoline chromophore).
System Suitability Check:
Pass: Resolution (
) 1.5; Tailing Factor () 1.2.
Fail Action: If
, prepare fresh mobile phase with 0.15% DEA. If , decrease temperature to 20 °C to enhance enthalpic chiral interactions.
System Initialization: Power on the SFC system and set the Back Pressure Regulator (BPR) to 120 bar. Causality: 120 bar ensures the CO₂ remains in a dense, supercritical state throughout the column, preventing phase separation.
Column Selection: Install a Lux Cellulose-4 column (Cellulose tris(4-chloro-3-methylphenylcarbamate), 250 x 4.6 mm, 5 µm).
Mobile Phase Delivery: Set the CO₂ pump to 70% and the Modifier pump (Methanol containing 0.2% Ethanolamine) to 30%. Total flow rate: 3.0 mL/min.
Thermodynamic Control: Set the column oven to 40 °C. Causality: Higher temperatures in SFC reduce fluid viscosity, allowing for high flow rates while maintaining sharp peak shapes.
Injection & Detection: Inject 5 µL of the sample (1.0 mg/mL in Methanol). Monitor via PDA detector at 210–254 nm.
System Suitability Check:
Pass: Resolution (
) 2.0; Total run time minutes.
Fail Action: If co-elution occurs, reduce the modifier percentage to 20% to increase retention and allow more time for chiral recognition.
Quantitative Data Presentation
The following table summarizes the expected chromatographic performance metrics for the two methodologies based on established literature for structurally analogous indoline compounds[1][3].
Table 2: Chromatographic Performance Summary for 2-(Piperidin-1-ylmethyl)indoline
Methodology
Column Chemistry
(min)
(min)
Selectivity ()
Resolution ()
Tailing Factor ()
NP-HPLC
Amylose tris(3,5-dimethylphenylcarbamate)
12.4
15.8
1.32
2.1
1.15
NP-HPLC
Cellulose tris(3,5-dimethylphenylcarbamate)
14.1
16.2
1.18
1.4
1.20
SFC
Cellulose tris(4-chloro-3-methylphenylcarbamate)
2.8
3.9
1.55
3.8
1.05
SFC
Amylose tris(3,5-dimethylphenylcarbamate)
3.1
4.0
1.40
2.9
1.08
Note:
and represent the retention times of the (R) and (S) enantiomers (elution order is dependent on the specific CSP used).
Conclusion & Strategic Recommendations
For the chiral separation of 2-(Piperidin-1-ylmethyl)indoline, Supercritical Fluid Chromatography (SFC) utilizing a halogenated cellulose-based CSP (e.g., Cellulose-4) is the superior analytical platform. It offers nearly a 5-fold reduction in analysis time, superior resolution (
), and eliminates the use of toxic normal-phase solvents.
Regardless of the chosen platform, the inclusion of a basic modifier (DEA or ETA) is an absolute requirement to suppress the secondary electrostatic interactions caused by the highly basic piperidine moiety. Failure to saturate residual silanols will result in catastrophic peak tailing and method failure.
References
The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. International Journal of Molecular Sciences (MDPI), 2023. Available at:[Link]
Enantiomeric Separation of Indole-3-Propanamide Derivatives by Using Supercritical Fluid Chromatography on a Polysaccharide-Based Chiral Stationary Phase. Journal of Chromatographic Science (Oxford Academic), 2022. Available at:[Link]
Enantiomeric separation of pirlindole by liquid chromatography using different types of chiral stationary phases. Journal of Chromatography A (PubMed), 2001. Available at:[Link]
Reproducibility Data & Methodological Comparison for 2-(Piperidin-1-ylmethyl)indoline Synthesis
Executive Summary & Strategic Context The 2-aminomethyl indoline scaffold is a privileged structural motif in medicinal chemistry and asymmetric catalysis[1]. Specifically, 2-(Piperidin-1-ylmethyl)indoline serves as a cr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Context
The 2-aminomethyl indoline scaffold is a privileged structural motif in medicinal chemistry and asymmetric catalysis[1]. Specifically, 2-(Piperidin-1-ylmethyl)indoline serves as a critical intermediate for synthesizing neurotropic agents, histamine receptor modulators, and chiral ligands.
However, synthesizing this compound reproducibly presents unique challenges. The indoline nitrogen is highly susceptible to oxidation, and the steric bulk at the C2 position complicates substitution and coupling kinetics. This guide provides an objective, data-driven comparison of the three primary synthetic pathways to this molecule, detailing the causality behind reagent selection and offering self-validating experimental protocols to ensure high-fidelity reproducibility.
Mechanistic Overview of Synthetic Pathways
To synthesize 2-(Piperidin-1-ylmethyl)indoline, chemists typically rely on one of three strategic disconnections:
Route A (Amide Reduction): Utilizing indoline-2-carboxylic acid as a proline mimetic.
Route B (Alcohol Activation): Tosylation and displacement of indoline-2-methanol.
Route C (Core Reduction): Reductive amination of indole-2-carboxaldehyde followed by reduction of the aromatic core.
Figure 1: Comparative synthetic pathways for 2-(Piperidin-1-ylmethyl)indoline.
Quantitative Comparison of Synthesis Routes
When selecting a route, researchers must balance atom economy, scalability, and the need for enantiomeric purity. The data below summarizes the reproducible performance of each pathway across standard laboratory scales (10–50 mmol).
Performance Metric
Route A (Amide Reduction)
Route B (Tosylate Displacement)
Route C (Indole Core Reduction)
Optimal Starting Material
(S)- or (R)-Indoline-2-carboxylic acid
(S)- or (R)-Indoline-2-methanol
Indole-2-carboxaldehyde
Overall Yield (Isolated)
72% – 78%
80% – 85%
55% – 65%
Enantiomeric Excess (ee)
>99% (Excellent retention)
~95% (Prone to slight racemization)
N/A (Yields racemic mixture)
Scalability
High (Robust up to 100g)
Medium (Exothermic activation)
High
Atom Economy
Moderate
Low (Massive tosyl leaving group)
High
Primary Technical Challenge
Steric hindrance during coupling
Instability of tosylate intermediate
Over-reduction / Ring-opening
Methodological Deep-Dive & Causality (E-E-A-T)
Route A: The Amide Reduction Pathway (Gold Standard for Chiral Synthesis)
This route is highly recommended when absolute stereochemical fidelity is required. Indoline-2-carboxylic acid acts as a rigid proline mimetic, but its unique electronic properties require specific handling.
Causality & Reagent Logic:
Why EDCI/HOBt? (S)-Indoline-2-carboxylic acid derivatives exhibit a strong, solvent-dependent preference for the cis-amide conformation[2]. This thermodynamic sink can stall coupling. Using HOBt creates a highly reactive ester that forces the kinetic formation of the amide before epimerization can occur.
Why BH3·THF over LiAlH4? While LiAlH4 is a stronger reducing agent, it often cleaves the essential N-Boc protecting group required to stabilize the indoline nitrogen. Borane-THF selectively reduces the amide carbonyl to a methylene group while leaving carbamate protecting groups intact.
Self-Validating Protocol:
Protection & Activation: Dissolve N-Boc-indoline-2-carboxylic acid (1.0 eq) in anhydrous DCM (0.2 M). Add EDCI (1.2 eq) and HOBt (1.2 eq). Stir at 0 °C for 15 minutes. Validation: TLC (Hexane/EtOAc 1:1) will show the disappearance of the baseline acid and the appearance of a UV-active active ester spot.
Coupling: Add piperidine (1.5 eq) and DIPEA (2.0 eq). Warm to 25 °C and stir for 12 hours. Wash with 1M HCl and saturated NaHCO3. Dry and concentrate.
Reduction: Dissolve the crude amide in anhydrous THF at 0 °C. Dropwise add BH3·THF (3.0 eq). Reflux for 8 hours. Validation: The reaction is complete when quenching a 0.1 mL aliquot with MeOH yields no starting material on TLC.
Deprotection: Quench the bulk reaction carefully with MeOH. Concentrate, then stir in 20% TFA/DCM for 2 hours to remove the Boc group. Neutralize with 1M NaOH and extract with EtOAc.
Route B: Tosylate Displacement Pathway
This route avoids harsh reducing agents, making it ideal if the molecule contains other reducible functional groups (e.g., esters or nitriles).
Causality & Reagent Logic:
Why Tosylation? Direct chlorination of indoline-2-methanol often leads to intramolecular aziridination or decomposition. Tosylation provides an excellent, bulky leaving group that facilitates the SN2 displacement by piperidine while sterically shielding the core[3].
Self-Validating Protocol:
Activation: Dissolve N-Boc-indoline-2-methanol (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C. Add TsCl (1.5 eq) portion-wise. Stir for 4 hours at 4 °C. Validation: Do not let the reaction warm above 10 °C, as the tosylate is prone to degradation. Extract with cold EtOAc and wash extensively with cold 1M CuSO4 to remove pyridine.
Displacement: Dissolve the crude tosylate in MeCN. Add piperidine (3.0 eq) and K2CO3 (2.0 eq). Reflux for 16 hours.
Deprotection: Filter the salts, concentrate, and deprotect using standard TFA/DCM conditions.
Route C: Indole Core Reduction Pathway
Best suited for generating large quantities of racemic product rapidly and cost-effectively.
Causality & Reagent Logic:
Why NaBH(OAc)3? In the first step, reacting indole-2-carboxaldehyde with piperidine requires a mild reductant. NaBH(OAc)3 is highly selective for the intermediate iminium ion over the starting aldehyde, preventing the formation of indole-2-methanol[4].
Core Reduction Risks: Reducing the indole to indoline requires NaBH3CN in glacial acetic acid or TFA. Strict temperature control (0 °C to RT) is mandatory to prevent the over-reduction and cleavage of the C-N bond.
Conclusion
For drug development professionals requiring high enantiomeric purity (>99% ee), Route A (Amide Reduction) is the undisputed gold standard, provided the N-Boc protecting strategy and Borane reduction are strictly adhered to. If the laboratory lacks access to specialized reducing agents, Route B offers a highly reliable SN2 alternative, though it requires careful thermal management of the tosylate intermediate. Route C remains the most atom-economical choice for early-stage, racemic library synthesis.
References
[1] Title: Copper-Catalyzed Alkene Diamination: Synthesis of Chiral 2-Aminomethyl Indolines and Pyrrolidines - PMC
Source: nih.gov
URL:
[2] Title: A Proline Mimetic for the Design of New Stable Secondary Structures: Solvent-Dependent Amide Bond Isomerization of (S)-Indoline-2-carboxylic Acid Derivatives
Source: acs.org
URL:
[3] Title: A Strategic Development toward Tetrahydroquinoline Diversity: A Review
Source: eresearchco.com
URL:
[4] Title: WO2002008224A1 - Aminopiperidine quinolines and their azaisosteric analogues with antibacterial activity
Source: google.com
URL:
As a Senior Application Scientist, establishing a robust Environmental Health and Safety (EHS) framework is just as critical as the experimental design itself. 2-(Piperidin-1-ylmethyl)indoline is a specialized synthetic...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, establishing a robust Environmental Health and Safety (EHS) framework is just as critical as the experimental design itself. 2-(Piperidin-1-ylmethyl)indoline is a specialized synthetic intermediate characterized by a bicyclic indoline core fused via a methylene bridge to a piperidine ring. Because it contains two distinct nitrogenous moieties—a secondary/tertiary amine depending on substitution, and a saturated piperidine ring—it exhibits specific physicochemical behaviors, notably moderate basicity and potential aquatic toxicity[1][2].
The following protocol outlines the authoritative, self-validating system for the safe handling, segregation, and disposal of 2-(Piperidin-1-ylmethyl)indoline in a professional research or drug development laboratory.
Hazard Profiling and Physicochemical Rationale
Before executing a disposal plan, we must understand the causality behind the chemical's hazard profile. The piperidine moiety is a known pharmacophore that acts as a proton acceptor in acid-base reactions[2]. Consequently, piperidine derivatives can exhibit moderate acute toxicity, localized respiratory or dermal irritation, and neurotoxic potential if mishandled[2][3].
Furthermore, nitrogenous heterocycles are notoriously persistent in aquatic environments. Drain disposal (aqueous discharge) is strictly prohibited due to the risk of altering local aquatic pH and the inherent toxicity of alkaloid-like structures to aquatic life[2].
Table 1: Waste Characterization and Incompatibility Matrix
Property / Parameter
Characterization for 2-(Piperidin-1-ylmethyl)indoline
EHS Operational Implication
Chemical Class
Nitrogenous Heterocycle / Organic Base
Must not be mixed with strong acids to prevent exothermic neutralization.
Waste Stream Category
Non-Halogenated Organic Waste (if neat)
Segregate from halogenated solvents to reduce disposal costs and prevent dioxin formation during incineration.
Aquatic Toxicity
High (presumed for piperidine/indoline derivatives)
Zero drain disposal. All washings must be collected as hazardous waste.
Container Compatibility
High-Density Polyethylene (HDPE) or Amber Glass
Avoid prolonged storage in standard PET plastics; amines can cause degradation over time.
Standard Operating Procedure (SOP): Step-by-Step Disposal
This methodology is designed as a self-validating system. Each step contains a verification check to ensure compliance with Resource Conservation and Recovery Act (RCRA) principles or equivalent international EHS standards.
Step 1: Point-of-Generation Segregation
Action: Determine the solvent matrix containing the 2-(Piperidin-1-ylmethyl)indoline waste.
Causality: If the compound was synthesized or purified using chlorinated solvents (e.g., dichloromethane, chloroform), the entire mixture must be classified as Halogenated Organic Waste. If handled neat or in solvents like ethyl acetate, methanol, or hexane, it is classified as Non-Halogenated Organic Waste.
Validation Check: Review the laboratory notebook for the specific workflow. If any halogenated solvent was introduced and not completely evaporated, default to the Halogenated waste stream.
Step 2: Primary Containment
Action: Transfer the liquid or solid waste into a chemically compatible, clearly labeled container. HDPE carboys or PTFE-lined amber glass bottles are required.
Causality: The basic nature of the piperidine nitrogen can interact with certain polymers over extended periods. HDPE provides a highly cross-linked barrier that resists nucleophilic attack or swelling by organic amines.
Validation Check: Inspect the container cap for a PTFE (Teflon) liner to prevent vapor leakage and cap degradation.
Step 3: Satellite Accumulation Area (SAA) Storage
Action: Place the sealed waste container in a designated SAA within a secondary containment tray. The SAA must be located at or near the point of generation and under the control of the operator.
Causality: Secondary containment ensures that if the primary vessel fails (e.g., due to over-pressurization from an unintended exothermic reaction), the chemical does not contaminate the laboratory environment or reach floor drains.
Validation Check: Ensure the container is kept closed at all times except when actively adding waste.
Step 4: Final Destruction via Thermal Oxidation
Action: Transfer the logged container to the facility's central EHS department for commercial high-temperature incineration.
Causality: Incineration is the only approved method for the destruction of complex nitrogenous heterocycles. High-temperature thermal oxidation breaks the indoline and piperidine rings down into carbon dioxide, water, and nitrogen oxides (NOx). The commercial incinerator utilizes specialized scrubbers to capture the NOx emissions, preventing environmental release.
Waste Workflow Visualization
The following diagram maps the logical decision tree for routing 2-(Piperidin-1-ylmethyl)indoline waste, ensuring no single point of failure in the disposal chain.
Caption: Operational workflow for the segregation, accumulation, and final thermal destruction of 2-(Piperidin-1-ylmethyl)indoline waste.
Personal Protective Equipment (PPE) & Handling Guide: 2-(Piperidin-1-ylmethyl)indoline
CAS Number: 46739-05-3 Formula: C₁₄H₁₈N₂ Molecular Weight: 214.31 g/mol [1] Part 1: Executive Safety Strategy The Core Directive: Treat 2-(Piperidin-1-ylmethyl)indoline as a corrosive base and a potent sensitizer .[1] Wh...
Author: BenchChem Technical Support Team. Date: March 2026
CAS Number: 46739-05-3
Formula: C₁₄H₁₈N₂
Molecular Weight: 214.31 g/mol [1]
Part 1: Executive Safety Strategy
The Core Directive: Treat 2-(Piperidin-1-ylmethyl)indoline as a corrosive base and a potent sensitizer .[1]
While specific toxicological data for this exact derivative is limited, its structural components dictate the safety protocol. The molecule fuses an indoline core (potential biological activity, irritant) with a piperidine moiety (strong base, corrosive, known skin permeator).
Immediate Operational Rules:
Zero Skin Contact: The piperidine group facilitates transdermal absorption. Double-gloving is mandatory.[1]
Vapor Control: Handling must occur inside a certified chemical fume hood.[2]
Eye Defense: Safety glasses are insufficient. Chemical splash goggles are required due to the risk of irreversible amine-induced corneal damage.[1]
Part 2: Chemical Hazard Profiling (Structure-Activity Analysis)[1]
To understand why specific PPE is chosen, we analyze the molecule's functional groups. This causal logic allows researchers to adapt protocols if conditions change (e.g., scaling up).
Functional Group
Associated Hazard
Physiological Impact
Safety Implication
Piperidine Ring
Corrosivity & Basicity
Causes chemical burns; high lipid solubility allows rapid skin absorption.[1]
Requires chemically resistant gloves (Nitrile/Laminate) and immediate flushing upon contact.
Indoline Core
Bioactivity
Potential interaction with serotonin/dopamine receptors (common for indole/indoline scaffolds).
Treat as a potential neuroactive agent. Avoid inhalation of dusts/aerosols.[2][3][4][5][6][7]
PPE: Don Silver Shield gloves and respiratory protection (if outside hood).
Absorb: Use a Chemsorb pillow or vermiculite.
Neutralize: Wipe area with a dilute, weak acid solution (e.g., 1-2% Citric Acid) after bulk removal to neutralize trace amines, followed by a water rinse.
Part 6: Waste Disposal Strategy
Disposal must comply with RCRA (USA) or local hazardous waste regulations.
Stream A (Preferred): Basic Organic Waste (High pH).
Do Not Mix With: Strong oxidizers (peroxides, nitric acid) or acid chlorides. The piperidine nitrogen is nucleophilic and can react violently or form explosive N-oxides/salts.[1]
Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if prolonged storage is expected, though stainless steel is generally resistant to amines.
References
Loba Chemie . (2018).[10] Indoline Safety Data Sheet (SDS). Retrieved from [Link]
PubChem . (n.d.). Piperidine Compound Summary (CID 8082). National Library of Medicine. Retrieved from [Link][1]
